N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

• CAS: 1040686-38-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

Introduction

N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine is a secondary amine of significant interest within the fields of pharmaceutical research and drug development. Its molecular architecture, featuring a substituted benzyl group and an ethylamine moiety, makes it a valuable scaffold for the synthesis of a diverse range of biologically active compounds. This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for the preparation of this target molecule, designed for researchers, scientists, and professionals in the drug development industry. The presented methodology emphasizes not only the procedural steps but also the underlying chemical principles and rationale for experimental choices, ensuring both scientific integrity and practical applicability.

Retrosynthetic Analysis and Strategic Approach

The synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine is most logically approached through a convergent strategy. The key carbon-nitrogen bond formation can be efficiently achieved via reductive amination, a reliable and highly selective method for the preparation of secondary amines. This disconnection reveals two primary starting materials: 4-(2-methoxyethoxy)benzaldehyde and ethylamine.

The substituted benzaldehyde, in turn, can be readily prepared from commercially available 4-hydroxybenzaldehyde through a Williamson ether synthesis. This two-step approach offers a high degree of control and generally provides good to excellent yields.

Synthesis of the Key Intermediate: 4-(2-Methoxyethoxy)benzaldehyde

The initial stage of the synthesis focuses on the preparation of the key aldehyde intermediate. The Williamson ether synthesis is a classic and effective method for forming the ether linkage.[1] This reaction proceeds via an SN2 mechanism, where the phenoxide ion, generated by deprotonating 4-hydroxybenzaldehyde, acts as a nucleophile and displaces a halide from a suitable 2-methoxyethoxy electrophile.[2]

Reaction Scheme: Williamson Ether Synthesis

Caption: Williamson Ether Synthesis of 4-(2-Methoxyethoxy)benzaldehyde.

Experimental Protocol: Synthesis of 4-(2-Methoxyethoxy)benzaldehyde

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-hydroxybenzaldehyde (1.0 eq), anhydrous potassium carbonate (1.5 eq), and acetone (10-15 mL per gram of 4-hydroxybenzaldehyde).

• Stirring: Stir the suspension at room temperature for 20 minutes to ensure a fine dispersion of the reagents.

• Addition of Alkylating Agent: Slowly add 2-bromo-1-methoxyethane (1.2 eq) to the stirred suspension.

• Reflux: Heat the reaction mixture to reflux (approximately 56 °C) and maintain vigorous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts. Wash the filter cake with a small amount of acetone.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 4-(2-methoxyethoxy)benzaldehyde can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Reagent/Solvent	Molar Ratio	Key Function
4-Hydroxybenzaldehyde	1.0	Starting material
2-Bromo-1-methoxyethane	1.2	Alkylating agent
Potassium Carbonate	1.5	Base
Acetone	-	Solvent

Final Step: Reductive Amination to N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

Reductive amination is a cornerstone of modern amine synthesis due to its efficiency and selectivity.[3][4] The reaction proceeds in two stages within a single pot: the initial formation of an imine from the aldehyde and ethylamine, followed by the in-situ reduction of the imine to the target secondary amine. The choice of reducing agent is critical; sodium triacetoxyborohydride (NaBH(OAc)₃) is particularly well-suited for this transformation as it is a mild and selective reducing agent that does not readily reduce the starting aldehyde.[5]

Reaction Scheme: Reductive Amination

Caption: Reductive Amination to Yield the Target Amine.

Experimental Protocol: Synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

This protocol is adapted from a reliable procedure for a structurally similar compound.[6]

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, combine 4-(2-methoxyethoxy)benzaldehyde (1.0 eq) and a 2.0 M solution of ethylamine in THF (1.5 eq) in 1,2-dichloroethane.

• Acid Catalyst: Add glacial acetic acid (1.5 eq) to the mixture.

• Stirring: Stir the reaction mixture at room temperature for 30 minutes to facilitate imine formation.

• Reduction: Cool the mixture to 0 °C in an ice bath and add sodium triacetoxyborohydride (1.5 eq) portion-wise, maintaining the temperature below 5 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Quenching and Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: After filtration and concentration under reduced pressure, the crude product can be purified by column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of methanol in dichloromethane, potentially with a small percentage of triethylamine to prevent streaking).

Reagent/Solvent	Molar Ratio	Key Function
4-(2-Methoxyethoxy)benzaldehyde	1.0	Starting material
Ethylamine (2.0 M in THF)	1.5	Amine source
Sodium Triacetoxyborohydride	1.5	Reducing agent
Glacial Acetic Acid	1.5	Catalyst for imine formation
1,2-Dichloroethane	-	Solvent

Characterization and Data

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), the benzylic protons (a singlet), the aromatic protons (two doublets), and the methoxy and ethoxy protons of the side chain.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the aliphatic and aromatic carbons, with the benzylic carbon and the carbons of the ethoxy group being key identifiers.

• Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight of the compound (C₁₂H₁₉NO₂ = 209.28 g/mol ).

• IR Spectroscopy: The infrared spectrum is expected to show a characteristic N-H stretch for the secondary amine, along with C-H, C=C (aromatic), and C-O stretches.

Conclusion

The synthetic pathway detailed in this guide, employing a Williamson ether synthesis followed by a reductive amination, represents a reliable and efficient method for the preparation of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine. The protocols provided are based on well-established and high-yielding reactions, making them suitable for both small-scale research and larger-scale production. By understanding the underlying principles of each reaction step, researchers can effectively troubleshoot and optimize the synthesis to meet their specific needs.

References

• Williamson, A. W. Theory of Aetherification. Philosophical Magazine1850, 37 (251), 350–356.

• Organic Chemistry Portal. Williamson Ether Synthesis. [Link]

• Baxter, E. W.; Reitz, A. B. Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions2002, 59, 1.

• Master Organic Chemistry. Reductive Amination. [Link]

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry1996, 61 (11), 3849–3862.

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An In-depth Technical Guide to N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine: Synthesis, Characterization, and Potential Applications

Abstract

This technical guide provides a comprehensive overview of the physical and chemical characteristics of the novel compound, N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine. Due to the limited availability of published data on this specific molecule, this document presents a robust, proposed synthetic route via reductive amination, along with predicted physicochemical and spectroscopic properties based on established chemical principles and data from analogous structures. This guide is intended for researchers, scientists, and professionals in drug development, offering a foundational understanding and a practical framework for the synthesis, characterization, and exploration of this compound's potential applications.

Introduction and Rationale

N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine is a secondary amine featuring a benzyl group substituted with a methoxyethoxy moiety and an ethyl group attached to the nitrogen atom. While this specific compound is not extensively documented in current scientific literature, its structural motifs are present in a variety of biologically active molecules. Substituted benzylamines are known to exhibit a wide range of pharmacological activities, and the methoxyethoxy group can enhance solubility and modulate pharmacokinetic properties.

Given the absence of established data, this guide takes a proactive approach by proposing a reliable synthetic pathway and predicting the key characteristics of the target molecule. This allows researchers to embark on the synthesis and investigation of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine with a solid theoretical and practical foundation. The methodologies and predictions herein are grounded in well-established principles of organic chemistry and spectroscopy.

Proposed Synthesis: Reductive Amination

The most direct and efficient method for the synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine is the reductive amination of 4-(2-Methoxyethoxy)benzaldehyde with ethanamine.[1][2] This one-pot reaction involves two key steps: the formation of an imine intermediate followed by its in-situ reduction to the target secondary amine.[3]

Reaction Scheme:

Causality Behind Experimental Choices

• Choice of Reactants: 4-(2-Methoxyethoxy)benzaldehyde serves as the carbonyl precursor, providing the substituted benzyl backbone.[4] Ethanamine (ethylamine) is the amine source, introducing the ethyl group to the nitrogen.[5][6]

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reducing agent for reductive aminations. It is mild enough to not reduce the starting aldehyde, yet reactive enough to efficiently reduce the formed imine.[3][7] An alternative is sodium borohydride (NaBH₄), which is more cost-effective but can also reduce the starting aldehyde if not used under controlled conditions.[8]

• Solvent: A non-protic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) is ideal for this reaction, as it solubilizes the reactants and does not interfere with the reducing agent.[7]

Step-by-Step Experimental Protocol

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, add 4-(2-Methoxyethoxy)benzaldehyde (1.0 equivalent) and dissolve it in dichloromethane (DCM).

• Amine Addition: Add ethanamine (1.1 equivalents) to the solution. Ethanamine is a gas at room temperature, so it is best handled as a solution in a suitable solvent or condensed at a low temperature.[6][9]

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Reduction: Once imine formation is significant, add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture. The addition should be done carefully to control any potential exotherm.

• Reaction Completion: Continue stirring at room temperature for 12-24 hours, or until the reaction is complete as indicated by TLC analysis.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine.

Synthetic Workflow Diagram

Caption: Synthetic workflow for N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine.

Physicochemical Characteristics (Predicted)

The following table summarizes the predicted physicochemical properties of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine. These are estimated based on the molecular structure and data from its precursors.

Property	Predicted Value	Source/Rationale
IUPAC Name	N-[4-(2-Methoxyethoxy)benzyl]ethanamine	Based on chemical structure
Molecular Formula	C₁₂H₁₉NO₂	Calculated from structure
Molecular Weight	209.28 g/mol	Calculated from formula
CAS Number	Not available	Novel Compound
Appearance	Colorless to pale yellow oil	Based on similar N-benzylamines
Boiling Point	> 250 °C (estimated)	Higher than precursors due to increased molecular weight and hydrogen bonding capability
Solubility	Soluble in common organic solvents (DCM, EtOAc, MeOH). Slightly soluble in water.	The methoxyethoxy group enhances water solubility compared to simple N-benzylamines.
pKa (conjugate acid)	9-10	Typical for secondary amines

Spectroscopic Characterization (Predicted)

The following are the predicted key features in the spectroscopic data for N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine, which are crucial for its identification and characterization.

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • Aromatic Protons: Two doublets in the range of δ 6.8-7.3 ppm, corresponding to the protons on the para-substituted benzene ring.

  • Benzyl Protons (-CH₂-N): A singlet around δ 3.7-3.9 ppm.

  • Methoxyethoxy Protons (-O-CH₂-CH₂-O-CH₃): Two triplets around δ 3.6-4.1 ppm for the -O-CH₂-CH₂-O- protons and a singlet around δ 3.4 ppm for the -OCH₃ protons.

  • Ethyl Protons (-N-CH₂-CH₃): A quartet around δ 2.6-2.8 ppm for the -N-CH₂- protons and a triplet around δ 1.1-1.3 ppm for the -CH₃ protons.

  • Amine Proton (-NH-): A broad singlet that may appear between δ 1.0-3.0 ppm, which is exchangeable with D₂O.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • Aromatic Carbons: Signals in the range of δ 114-160 ppm. The carbon attached to the oxygen will be downfield.

  • Benzyl Carbon (-CH₂-N): A signal around δ 50-55 ppm.

  • Methoxyethoxy Carbons (-O-CH₂-CH₂-O-CH₃): Signals around δ 59 ppm for the methoxy carbon and in the range of δ 67-71 ppm for the ethoxy carbons.

  • Ethyl Carbons (-N-CH₂-CH₃): A signal around δ 45-50 ppm for the -N-CH₂- carbon and a signal around δ 12-16 ppm for the -CH₃ carbon.

• IR (Infrared) Spectroscopy:

  • N-H Stretch: A weak to medium absorption band around 3300-3400 cm⁻¹.

  • C-H Stretch (aromatic and aliphatic): Multiple bands in the range of 2850-3100 cm⁻¹.

  • C=C Stretch (aromatic): Peaks around 1600 cm⁻¹ and 1500 cm⁻¹.

  • C-O Stretch (ether): A strong absorption band around 1250 cm⁻¹ and 1100 cm⁻¹.

• Mass Spectrometry (MS):

  • Molecular Ion Peak (M⁺): Expected at m/z = 209.

  • Major Fragmentation Peaks: A prominent peak corresponding to the benzylic cleavage to form the [M-CH₂CH₃]⁺ ion or the tropylium-like ion at m/z = 121 (from the benzyl fragment without the methoxyethoxy group, which is less likely) or a fragment at m/z = 178 (loss of the ethyl group).

Potential Applications and Research Directions

While the biological activity of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine is yet to be determined, its structural components suggest several avenues for investigation:

• Pharmaceutical Research: Many N-benzylamine derivatives exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.[10][11] The presence of the methoxyethoxy group may improve the compound's pharmacokinetic profile, making it a candidate for drug discovery programs.

• Agrochemicals: Substituted amines are often used as intermediates in the synthesis of herbicides and pesticides.

• Material Science: The amine functionality allows for its use as a building block in the synthesis of polymers and other advanced materials.

Further research should focus on the in vitro and in vivo evaluation of this compound's biological activity, as well as the exploration of its utility as a synthetic intermediate.

Safety Considerations

The synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

• 4-(2-Methoxyethoxy)benzaldehyde: May cause skin and eye irritation.[12]

• Ethanamine: Is a flammable gas with a strong ammonia-like odor.[5][9] It is corrosive and can cause severe skin and eye damage.[9] It should be handled with extreme care.

• Sodium triacetoxyborohydride: Reacts with water to release flammable gases. It is harmful if swallowed or inhaled.

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• FooDB. Showing Compound Ethanamine (FDB003242). Available from: [Link]

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• Google Patents. US8329948B2 - Method for the synthesis of substituted formylamines and substituted amines.

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• SYNTHESIS, CHEMICAL MODIFICATION AND GROWTH-STIMULATING ACTIVITY OF N-BENZYLMETHYLAMINE AND INDOLINE DERIVATIVES. Available from: [Link]

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Introduction: The Benzylamine Scaffold - A Privileged Structure in Medicinal Chemistry

An In-Depth Technical Guide to the Potential Biological Activity of Substituted Benzylamines

Benzylamine, a seemingly simple molecule comprising a benzyl group attached to an amino functional group, represents a cornerstone scaffold in the field of medicinal chemistry. Its structural versatility allows for a myriad of substitutions on both the aromatic ring and the nitrogen atom, giving rise to a vast chemical space of derivatives. This inherent adaptability is the primary reason for the diverse and potent biological activities exhibited by this class of compounds. From combating drug-resistant microbes to inducing targeted cell death in cancer and modulating critical neurotransmitter pathways, substituted benzylamines have emerged as promising candidates in the quest for novel therapeutics.[1]

This guide provides an in-depth exploration of the significant biological activities of substituted benzylamines, grounded in experimental evidence and mechanistic insights. We will delve into their applications as anticancer, antimicrobial, and central nervous system (CNS) active agents. The causality behind experimental designs and the protocols for evaluating these activities are detailed to provide researchers, scientists, and drug development professionals with a robust framework for their own investigations.

Part 1: Anticancer Activity of Substituted Benzylamines

The development of novel chemotherapeutic agents that can selectively target cancer cells while minimizing harm to healthy tissues remains a paramount challenge in oncology.[2][3] Substituted benzylamines have demonstrated significant potential in this arena, with various derivatives exhibiting potent cytotoxic and pro-apoptotic effects across a range of cancer cell lines.

Mechanisms of Antitumor Action

The anticancer efficacy of benzylamine derivatives is not attributed to a single mechanism but rather a spectrum of cellular interactions. Key mechanisms that have been elucidated include the induction of apoptosis, cell cycle arrest, and the inhibition of crucial enzymes involved in cancer progression.

• Induction of Apoptosis: A primary mechanism for many benzylamine-based anticancer agents is the activation of programmed cell death, or apoptosis. For instance, a novel family of bis-8-hydroxyquinoline substituted benzylamines has been shown to be exceptionally potent, with cytotoxic concentration (CC50) values in the nanomolar range against the KB3 cell line.[4][5] Mechanistic studies revealed that these compounds specifically activate caspases 3 and 7, key executioner enzymes in the apoptotic cascade, without affecting initiator caspases 8 and 9.[4][5] This suggests their biological target lies upstream of caspase-3/7 activation.[4] Another study identified N-benzyl-N-methyldecan-1-amine, isolated from garlic, as an inducer of apoptosis in human leukemia U937 cells.[6]

• Cell Cycle Arrest: In addition to inducing apoptosis, certain benzylamine derivatives can halt the proliferation of cancer cells by arresting the cell cycle at specific checkpoints. The phenylamine derivative N-benzyl-N-methyldecan-1-amine was found to induce cell cycle arrest at the G2/M phase in leukemia cells, preventing them from proceeding to mitosis and thereby inhibiting their growth.[6]

• Enzyme Inhibition: Substituted benzylamines have been designed as potent inhibitors of enzymes that play a critical role in cancer cell survival and proliferation. One such target is 17β-hydroxysteroid dehydrogenase type 3 (17β-HSD3), an enzyme involved in testosterone biosynthesis, which is crucial for the growth of prostate cancer.[7] Selective aryl benzylamine-based inhibitors have been developed that exhibit low nanomolar IC50 values against this enzyme, representing a promising therapeutic strategy for prostate cancer.[7][8]

• Immune Checkpoint Inhibition: More recently, benzylamine derivatives have been designed as small-molecule inhibitors of the PD-1/PD-L1 interaction.[9] This interaction is a major immune checkpoint that cancer cells exploit to evade the immune system. By blocking this pathway, these compounds can restore the immune system's ability to recognize and attack cancer cells.[9]

Visualizing the Apoptotic Pathway

The following diagram illustrates a simplified model of apoptosis induction by a hypothetical substituted benzylamine, highlighting the activation of executioner caspases.

Caption: Apoptosis induction by a substituted benzylamine derivative.

Quantitative Data: In Vitro Cytotoxicity

The efficacy of novel anticancer compounds is typically quantified by their half-maximal inhibitory concentration (IC50) or cytotoxic concentration (CC50) values, which represent the concentration required to inhibit 50% of cell growth or viability.

Compound Class	Cancer Cell Line	IC50 / CC50 (nM)	Reference
Bis-8-hydroxyquinoline Benzylamine (JLK 1486)	KB3 (Epidermoid Carcinoma)	1.3	[4][5]
Bis-8-hydroxyquinoline Benzylamine (JLK 1472)	KB3 (Epidermoid Carcinoma)	2.6	[4][5]
Aryl Benzylamine (Compound 30)	17β-HSD3 Enzyme Inhibition	74	[7]
Aryl Benzylamine (Compound 29)	17β-HSD3 Enzyme Inhibition	76	[7]
PD-1/PD-L1 Inhibitor (A56)	HTRF Assay	2.4	[9]

Experimental Protocol: MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[10]

Principle: Viable cells with active metabolism contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT, to purple formazan crystals.[11] These insoluble crystals are then dissolved in a solubilizing agent, and the absorbance of the resulting colored solution is measured, which is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7, HeLa) and a non-cancerous control line (e.g., HEK293) to ~80% confluency.[10]

  • Trypsinize and count the cells. Seed the cells into a 96-well flat-bottom microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the substituted benzylamine test compound in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in culture medium to achieve a range of final concentrations (e.g., 0.01 µM to 100 µM).[12]

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound. Include wells with vehicle control (medium with DMSO) and untreated controls (medium only).

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.[2]

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100-150 µL of a solubilizing agent (e.g., DMSO, isopropanol with 0.04 N HCl) to each well to dissolve the purple crystals.

  • Gently pipette up and down or place the plate on a shaker for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background noise.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of cell viability against the log of the compound concentration and use non-linear regression analysis to determine the IC50 value.

Part 2: Antimicrobial Activity of Substituted Benzylamines

The rise of multidrug-resistant pathogens presents a grave threat to global health, necessitating the urgent discovery of new antimicrobial agents. Substituted benzylamines have been identified as a promising class of compounds with significant activity against a range of bacteria and fungi.[1][13][14]

Mechanisms of Antimicrobial Action

The primary mechanism by which many benzylamine derivatives exert their antimicrobial effect is through the disruption of microbial cell membranes.[15][16]

• Membrane Disruption: The amphipathic nature of many substituted benzylamines, possessing both hydrophobic (benzyl ring) and hydrophilic/cationic (amine group) moieties, allows them to interact with and destabilize the phospholipid bilayer of bacterial membranes. This interaction increases membrane permeability, leading to the leakage of essential intracellular components and ultimately cell death.[16] For example, a series of novel coumarin derivatives combined with benzylamine groups demonstrated excellent antibacterial activity against Xanthomonas oryzae pv. oryzae (Xoo) by increasing the permeability of the bacterial membrane.[16]

• Inhibition of Essential Enzymes: Some derivatives may also target and inhibit crucial bacterial enzymes. For instance, certain benzylamine-containing compounds showed inhibitory activities on FabH, an enzyme involved in fatty acid synthesis in bacteria.[17]

Visualizing the MIC Determination Workflow

The Broth Microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[18][19][20]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) testing.

Quantitative Data: In Vitro Antimicrobial Activity

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[18][20]

Compound Class	Microorganism	MIC (µg/mL)	Reference
Benzyl-[3-(benzylaminomethyl)-cyclohexylmethyl]-amine (6l)	Pseudomonas aeruginosa	0.002	[14]
Benzyl-[3-(benzylaminomethyl)-cyclohexylmethyl]-amine (6m)	Staphylococcus epidermidis	0.004	[14]
N-(4-methoxybenzyl)pyrazine-2-carboxamide (12)	Mycobacterium tuberculosis	6.25	[17][21]
4-[4-(benzylamino)butoxy]-9H-carbazole (Derivative 2)	Staphylococcus aureus	32	[13]
Coumarin-Benzylamine Derivative (A5)	Xanthomonas oryzae pv. oryzae	4	[17]

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol outlines the standardized method for determining the MIC of a compound against a bacterial strain.[18][19][22][23]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of an antimicrobial agent in a liquid growth medium. Following incubation, the presence or absence of visible growth (turbidity) is recorded to determine the lowest concentration of the agent that inhibits growth.[19]

Step-by-Step Methodology:

• Preparation of Compound Dilutions:

  • In a sterile 96-well microtiter plate, add 50 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12 of a single row.[18]

  • Prepare a stock solution of the test compound in MHB at twice the highest desired final concentration. Add 100 µL of this solution to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard the final 50 µL from well 10.[22]

  • Well 11 will serve as the growth control (no compound), and well 12 as the sterility control (no bacteria).

• Preparation of Bacterial Inoculum:

  • From a pure overnight culture on an agar plate, pick 3-4 colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL. A nephelometer can be used for accuracy.[20]

  • Dilute this standardized suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation and Incubation:

  • Add 50 µL of the final bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12 (sterility control).[18] The final volume in each test well is now 100 µL.

  • Seal the plate and incubate at 37°C for 18-24 hours.[18]

• Reading and Interpreting Results:

  • After incubation, visually inspect the plate for turbidity. The sterility control (well 12) should be clear, and the growth control (well 11) should be turbid.

  • The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well in the dilution series).[20]

Part 3: Central Nervous System (CNS) Activity

The structural similarity of benzylamines to key neurotransmitters like phenethylamine has made them a rich source of CNS-active compounds.[24][25] Their derivatives have been developed as antidepressants, anticonvulsants, and agents for treating neurodegenerative disorders.[1][26][27]

Mechanism of CNS Action: MAO Inhibition

A prominent mechanism of action for many CNS-active benzylamines is the inhibition of monoamine oxidase (MAO) enzymes.[24]

• MAO-A and MAO-B Inhibition: MAOs are enzymes responsible for the degradation of monoamine neurotransmitters like dopamine, serotonin, and norepinephrine.[28] There are two isoforms, MAO-A and MAO-B. Inhibition of MAO-A is associated with antidepressant effects, while selective inhibition of MAO-B is a key strategy in the management of Parkinson's disease. MAO-B is the primary enzyme that metabolizes dopamine in the brain; its inhibition increases dopamine levels, helping to alleviate motor symptoms.[28]

• Selective MAO-B Inhibitors: Many benzylamine derivatives have been developed as potent and selective MAO-B inhibitors.[28][29] For example, pargyline (N-methyl-N-propargylbenzylamine) is a benzylamine derivative that has been used as an antidepressant and antihypertensive agent.[24] More recently, benzylamine-sulfonamide derivatives have been synthesized and identified as highly selective MAO-B inhibitors with IC50 values in the nanomolar range.[28]

Visualizing MAO-B Inhibition in the Synapse

This diagram illustrates the role of MAO-B in dopamine degradation and the effect of a selective benzylamine inhibitor.

Caption: Mechanism of selective MAO-B inhibition by benzylamines.

Quantitative Data: MAO-B Inhibition

The potency of MAO inhibitors is measured by their IC50 values, the concentration required to inhibit 50% of the enzyme's activity.

Compound Class	Enzyme Target	IC50 (µM)	Reference
Benzylamine-sulfonamide (4i)	Human MAO-B	0.041	[28]
Benzylamine-sulfonamide (4t)	Human MAO-B	0.065	[28]
4-fluorobenzyl-dimethyl-silyl-methanamine	Rat Brain MAO-B	KI = 11	[30]

Other CNS Activities

• Serotonin Receptor Agonism: N-benzyl substitution on phenethylamine molecules, a class of psychedelics, has been shown to dramatically increase both binding affinity and functional activity at 5-HT2A serotonin receptors.[31] This highlights the role of the benzylamine moiety in modulating interactions with key CNS receptors.

• Anticonvulsant Activity: Studies on enaminones derived from substituted benzamides and benzylamines have indicated significant anti-maximal electroshock seizure (MES) activity, suggesting potential as anticonvulsants.[26][27]

Conclusion

Substituted benzylamines represent a remarkably versatile and privileged scaffold in medicinal chemistry. The extensive research detailed in this guide underscores their profound potential across multiple therapeutic areas. As anticancer agents, they can induce programmed cell death and inhibit critical oncogenic pathways. As antimicrobial compounds, they offer a promising avenue to combat resistant pathogens through mechanisms like membrane disruption. In the realm of neuroscience, their ability to selectively modulate key enzymes such as MAO-B provides a validated strategy for treating neurodegenerative diseases. The continued exploration of the vast chemical space accessible through benzylamine derivatization, coupled with robust mechanistic studies and standardized evaluation protocols, will undoubtedly pave the way for the development of next-generation therapeutics.

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An In-depth Technical Guide to N-[4-(2-Methoxyethoxy)benzyl]ethanamine: Synthesis, Identification, and Safety

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-[4-(2-Methoxyethoxy)benzyl]ethanamine, a secondary amine of interest in synthetic and medicinal chemistry. Due to the compound's infrequent citation in scientific literature under this specific nomenclature, this document focuses on a robust and well-established synthetic protocol—reductive amination—to enable its reliable preparation. This guide details the chemical identifiers, a step-by-step synthesis of the key precursor 4-(2-methoxyethoxy)benzaldehyde, the subsequent reductive amination to yield the target compound, and essential safety protocols. The information presented herein is intended to empower researchers to synthesize, identify, and safely handle this compound in a laboratory setting.

Chemical Identity and Core Descriptors

Given the limited direct data for N-[4-(2-Methoxyethoxy)benzyl]ethanamine, the following identifiers are based on its chemical structure as deduced from its systematic name.

Identifier	Value	Source
IUPAC Name	N-[[4-(2-methoxyethoxy)phenyl]methyl]ethanamine	Predicted
Synonyms	N-ethyl-4-(2-methoxyethoxy)benzylamine	Predicted
CAS Number	Not assigned	N/A
Molecular Formula	C12H19NO2	Calculated
Molecular Weight	209.28 g/mol	Calculated
Canonical SMILES	CCOCCN(C)C1=CC=C(C=C1)C=O	Predicted
InChI Key	Predicted	Predicted

Strategic Synthesis Pathway: Reductive Amination

The most direct and widely applicable method for the synthesis of N-[4-(2-Methoxyethoxy)benzyl]ethanamine is the reductive amination of 4-(2-methoxyethoxy)benzaldehyde with ethylamine. This one-pot reaction is highly efficient and proceeds through an imine intermediate, which is then reduced in situ.

Rationale for Synthetic Approach

Reductive amination is a cornerstone of modern amine synthesis due to its high selectivity and operational simplicity. The choice of sodium triacetoxyborohydride as the reducing agent is critical. It is a mild and selective hydride donor that efficiently reduces the protonated imine (iminium ion) intermediate much faster than it reduces the starting aldehyde. This selectivity minimizes the formation of the corresponding alcohol byproduct and allows for a one-pot procedure where the aldehyde, amine, and reducing agent are combined.[1][2][3]

Synthesis Workflow Diagram

Caption: Synthetic workflow for N-[4-(2-Methoxyethoxy)benzyl]ethanamine.

Experimental Protocols

Synthesis of the Precursor: 4-(2-Methoxyethoxy)benzaldehyde (CAS: 36824-00-7)

3.1.1. Background

This key intermediate is synthesized via a Williamson ether synthesis, reacting p-hydroxybenzaldehyde with 2-methoxyethyl bromide (or a similar halide) in the presence of a base.

3.1.2. Materials

• p-Hydroxybenzaldehyde

• 2-Methoxyethyl bromide

• Potassium carbonate (K2CO3), anhydrous

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

3.1.3. Step-by-Step Protocol

• To a stirred solution of p-hydroxybenzaldehyde (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq).

• Add 2-methoxyethyl bromide (1.2 eq) dropwise to the suspension at room temperature.

• Heat the reaction mixture to 80 °C and stir for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic layers and wash with saturated aqueous NaHCO3 solution, followed by brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain 4-(2-methoxyethoxy)benzaldehyde as a pure compound.[4]

Synthesis of N-[4-(2-Methoxyethoxy)benzyl]ethanamine

3.2.1. Materials

• 4-(2-Methoxyethoxy)benzaldehyde (CAS: 36824-00-7)

• Ethylamine (solution in THF or as hydrochloride salt) (CAS: 75-04-7)[5][6]

• Sodium triacetoxyborohydride (NaBH(OAc)3)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

3.2.2. Step-by-Step Protocol

• Dissolve 4-(2-methoxyethoxy)benzaldehyde (1.0 eq) in anhydrous dichloromethane (DCM).

• Add ethylamine (1.2 eq) to the solution and stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in anhydrous DCM.

• Slowly add the slurry of the reducing agent to the reaction mixture at room temperature.

• Stir the reaction mixture for 12-24 hours, monitoring its progress by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO3 solution.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.

• Filter the solution and concentrate under reduced pressure to obtain the crude N-[4-(2-Methoxyethoxy)benzyl]ethanamine.

• If necessary, purify the product by column chromatography on silica gel.

Safety and Handling

4.1. Precursor Safety

• 4-(2-Methoxyethoxy)benzaldehyde : May be harmful if swallowed and may cause skin and eye irritation.[7][8][9] Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated area or fume hood.

• Ethylamine : Highly flammable liquid and vapor.[10] Causes severe skin burns and eye damage.[11][12] Harmful if swallowed or inhaled.[11][12] It is crucial to work with ethylamine in a well-ventilated fume hood, wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

4.2. Reagent Safety

• Sodium triacetoxyborohydride : Reacts with water to release flammable gases. Handle in a dry, inert atmosphere. It is a skin and eye irritant.

4.3. Product Safety

The toxicological properties of N-[4-(2-Methoxyethoxy)benzyl]ethanamine have not been fully investigated. As a secondary amine, it should be handled with care, assuming it may be a skin and eye irritant. Standard laboratory safety precautions should be followed.

Characterization and Analysis

The successful synthesis of N-[4-(2-Methoxyethoxy)benzyl]ethanamine can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) : To confirm the molecular structure.

• Mass Spectrometry (MS) : To determine the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy : To identify characteristic functional groups.

Conclusion

While N-[4-(2-Methoxyethoxy)benzyl]ethanamine is not a widely cataloged compound, it can be reliably synthesized through a straightforward reductive amination protocol. This guide provides the necessary details for its preparation, from the synthesis of the key aldehyde precursor to the final amination step, along with crucial safety information. By following these protocols, researchers can confidently produce this compound for further investigation in their scientific endeavors.

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• 1. lifechempharma.com [lifechempharma.com]
• 2. Sodium triacetoxyborohydride [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 4-(2-Methoxyethoxy)benzaldehyde | C10H12O3 | CID 6485560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethylamine - Wikipedia [en.wikipedia.org]
• 6. CAS 75-04-7: Ethylamine | CymitQuimica [cymitquimica.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. cpachem.com [cpachem.com]
• 9. echemi.com [echemi.com]
• 10. WERCS Studio - Application Error [assets.thermofisher.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. ecplabchem.co.nz [ecplabchem.co.nz]

Technical Deep Dive: Methoxyethoxy-Substituted Benzylamines in Medicinal Chemistry

Executive Summary

Methoxyethoxy-substituted benzylamines represent a critical structural motif in modern drug discovery, acting as a "physicochemical bridge" between lipophilic pharmacophores and hydrophilic solubilizing groups. Often described as "PEG-lite" moieties, these substructures (

) modulate LogP without introducing the metabolic liability or steric bulk of longer polyethylene glycol chains.

This technical guide provides a rigorous analysis of the synthesis, pharmacological rationale, and characterization of these compounds. It is designed for medicinal chemists requiring actionable protocols and mechanistic insights.

Part 1: Structural Rationale & Physicochemical Properties

The incorporation of a 2-methoxyethoxy side chain onto a benzylamine core is rarely arbitrary; it is a calculated maneuver to optimize ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

The "Amphiphilic Anchor" Effect

Unlike simple methoxy ($ -OCH_3

-OCH_2CH_3 $) groups, the 2-methoxyethoxy chain introduces an amphiphilic character.

• Lipophilicity Modulation: The ethylene spacer ($ -CH_2CH_2- $) maintains necessary hydrophobic interactions within receptor pockets (e.g., kinase ATP-binding sites).

• Solvation: The ether oxygen atoms act as hydrogen bond acceptors (HBA), recruiting water molecules to the crystal lattice and significantly lowering the energy required for desolvation, thereby improving aqueous solubility.

Metabolic Stability

The terminal methoxy group blocks metabolic oxidation that would otherwise occur on a terminal hydroxyl group. However, researchers must be aware of potential O-dealkylation by CYP450 enzymes, which typically cleaves at the benzylic ether position.

DOT Visualization: Physicochemical Logic

The following diagram illustrates the causal relationship between the methoxyethoxy moiety and drug-like properties.

Figure 1: Mechanistic impact of the methoxyethoxy group on ADME properties.

Part 2: Synthetic Architectures

The synthesis of methoxyethoxy-benzylamines typically follows two primary retrosynthetic disconnections. The choice depends on the availability of the aldehyde precursor and the tolerance of other functional groups.

Pathway A: The Modular Reductive Amination (Recommended)

This pathway is preferred for its convergence. The ether chain is installed before the sensitive amine generation, preventing side reactions (N-alkylation).

• Step 1: Williamson Ether Synthesis: Alkylation of a hydroxybenzaldehyde with 2-bromoethyl methyl ether.

• Step 2: Reductive Amination: Condensation of the resulting aldehyde with an amine (or ammonia source) followed by reduction.[1]

Pathway B: Nitrile Reduction

Used when the target is a primary benzylamine ($ -CH_2NH_2 $) specifically.

• Step 1: Alkylation of hydroxybenzonitrile.

• Step 2: Reduction of the nitrile using

  or Borane-THF. Note: This method is harsher and less tolerant of reducible functional groups (e.g., esters, nitro groups).

DOT Visualization: Synthetic Workflow

Figure 2: Convergent synthesis via reductive amination.

Part 3: Detailed Experimental Protocol

Target Molecule: 4-(2-methoxyethoxy)benzylamine (as a representative scaffold).

Phase 1: Preparation of 4-(2-methoxyethoxy)benzaldehyde

Principle: Nucleophilic substitution (

) of a phenoxide ion on a primary alkyl halide.

• Reagents: 4-Hydroxybenzaldehyde (1.0 eq), 1-Bromo-2-methoxyethane (1.2 eq), Potassium Carbonate (

  , 2.0 eq), DMF (anhydrous).

• Procedure:

  • Dissolve 4-hydroxybenzaldehyde in DMF (0.5 M concentration).

  • Add

    and stir at room temperature for 15 minutes to generate the phenoxide.

  • Add 1-bromo-2-methoxyethane dropwise.

  • Heat the mixture to 60°C for 4–6 hours. Control: Monitor by TLC (Hexane:EtOAc 7:3). The starting phenol will disappear (lower Rf) and the product will appear (higher Rf).

  • Workup: Pour into ice water. Extract with Ethyl Acetate (3x).[2] Wash organics with 1M NaOH (to remove unreacted phenol) and brine. Dry over

    and concentrate.

  • Yield: Typically 85–95% (Pale yellow oil).

Phase 2: Reductive Amination to Benzylamine

Principle: Formation of an imine intermediate followed by in situ hydride transfer. Sodium Cyanoborohydride (

) is selected for its selectivity toward imines at pH 6.

• Reagents: Aldehyde from Phase 1 (1.0 eq), Ammonium Acetate (

  , 10.0 eq - excess required to prevent dimerization), (1.5 eq), Methanol.

• Procedure:

  • Dissolve the aldehyde and

    in Methanol (0.2 M). Add 3Å molecular sieves (optional but recommended to drive imine formation).

  • Stir at room temperature for 1 hour.

  • Add

    in one portion.

  • Stir for 12–16 hours.

  • Quench: Carefully add 1M HCl until pH < 2 (destroys excess hydride and hydrolyzes boron complexes). Stir for 30 mins.

  • Isolation (Critical Step): Basify the aqueous layer with 6M NaOH to pH > 12. Extract the free amine into DCM (3x).

  • Purification: If necessary, convert to HCl salt for recrystallization or use flash chromatography (DCM:MeOH:NH4OH 90:9:1).

Part 4: Analytical Characterization Data

Verifying the structure requires identifying the specific signals of the ethylene glycol chain.

Moiety	Proton ( NMR)	Carbon ( NMR)	Pattern
	4.10 – 4.20 ppm	67.0 – 68.0 ppm	Triplet (J ≈ 4-5 Hz)
	3.70 – 3.75 ppm	70.0 – 71.0 ppm	Triplet (J ≈ 4-5 Hz)
	3.40 – 3.45 ppm	58.0 – 59.0 ppm	Singlet
	3.80 – 3.90 ppm	45.0 – 46.0 ppm	Singlet (Broad if )

Mass Spectrometry (ESI+): Expect a strong

peak. The methoxyethoxy chain often produces a characteristic fragmentation loss of 59 Da ( ) or 75 Da ( ).

Part 5: Pharmacological Applications & Case Studies[3]

Kinase Inhibition (EGFR/HER2)

In the development of tyrosine kinase inhibitors, the methoxyethoxy group is frequently employed to improve the solubility of quinazoline cores.

• Case Study: Erlotinib and Gefitinib analogs. The ether chain extends into the solvent-exposed region of the ATP binding pocket, improving pharmacokinetic profiles without disrupting hinge binding.

CNS Agents (BBB Permeability)

While high polarity generally hinders Blood-Brain Barrier (BBB) penetration, the methoxyethoxy group can be advantageous. It balances the high lipophilicity of polycyclic aromatic cores, keeping the LogP within the optimal range (2.0 – 3.5) for CNS penetration.

References

• Role of Methoxy Group in Drug Design: Chiodi, D., & Ishihara, Y. (2024).[3] The role of the methoxy group in approved drugs. European Journal of Medicinal Chemistry.

• Reductive Amination Protocols: Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry.

• Synthesis of Methoxyethoxy-benzaldehydes: BenchChem Protocols. Synthesis routes of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde.

• General Benzylamine Synthesis: Caltech Authors. Selective Electrochemical Reductive Amination of Benzaldehyde.

• Solubility & Pharmacokinetics: Vaia. Effect of replacing methoxy groups on properties of agents.

Sources

• 1. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com]
• 2. Synthesis and Application of 4-methoxybenzylamine_Chemicalbook [chemicalbook.com]
• 3. The role of the methoxy group in approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine in Organic Synthesis: A Guide for Researchers

This document provides a comprehensive overview of the synthesis and application of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine, a versatile amine building block and protecting group precursor for organic synthesis. This guide is intended for researchers, scientists, and professionals in drug development, offering detailed protocols and mechanistic insights to facilitate its effective utilization in the laboratory.

Introduction: A Modified Benzylamine for Enhanced Synthetic Utility

N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine belongs to the class of substituted benzylamines, which are widely employed in organic synthesis, particularly as precursors to protecting groups for primary and secondary amines. The core utility of this reagent is derived from the 4-(2-Methoxyethoxy)benzyl (MEMB) group, a modification of the well-known p-methoxybenzyl (PMB) group. The introduction of the methoxyethoxy side chain can influence the physicochemical properties of the molecule, such as solubility and reactivity, potentially offering advantages in specific synthetic contexts.

The primary application of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine lies in its use as a reagent in reductive amination reactions to introduce the MEMB protecting group onto a primary or secondary amine. This protecting group is valued for its stability under a range of reaction conditions and its selective removal under specific acidic or oxidative conditions.

Synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

The target amine can be synthesized via a straightforward two-step sequence involving the formation of an intermediate Schiff base followed by reduction.

Protocol 1: Synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

This protocol outlines the synthesis starting from 4-(2-methoxyethoxy)benzaldehyde and ethanamine.

Materials:

• 4-(2-methoxyethoxy)benzaldehyde

• Ethanamine (as a solution in a suitable solvent, e.g., THF or ethanol)

• Sodium borohydride (NaBH₄) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Methanol (MeOH) or 1,2-Dichloroethane (DCE)

• Glacial acetic acid (catalytic amount, if using NaBH(OAc)₃)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

• Imine Formation:

  • To a solution of 4-(2-methoxyethoxy)benzaldehyde (1.0 eq) in methanol (or DCE), add ethanamine (1.1 eq).

  • If using NaBH(OAc)₃, add a catalytic amount of glacial acetic acid (0.1 eq).

  • Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the corresponding imine. Monitor the reaction by Thin Layer Chromatography (TLC).

• Reduction to the Amine:

  • Using Sodium Borohydride: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (1.5 eq) portion-wise. After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the imine.

  • Using Sodium Triacetoxyborohydride: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture at room temperature. Stir for 12-24 hours, monitoring by TLC.[1]

• Work-up and Purification:

  • Quench the reaction by the slow addition of water (if using NaBH₄) or saturated aqueous NaHCO₃ solution (if using NaBH(OAc)₃).

  • If methanol was used as the solvent, remove it under reduced pressure.

  • Extract the aqueous layer with dichloromethane (3 x V).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane).

Diagram 1: Synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

Caption: Synthetic pathway for N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine.

Application in Reductive Amination: Synthesis of Secondary Amines

A primary application of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine is in the synthesis of more complex secondary amines through a second reductive amination reaction. In this context, the N-[4-(2-Methoxyethoxy)benzyl] group serves as a protecting group for the ethanamine nitrogen, which can be cleaved at a later stage.

Protocol 2: General Procedure for Reductive Amination using N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

This protocol describes the reaction of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine with a generic aldehyde or ketone to form a protected secondary amine.

Materials:

• N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

• Aldehyde or Ketone (R¹C(O)R²)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Glacial acetic acid (catalytic amount)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

• To a stirred solution of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in DCE, add a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by TLC. The reaction is typically complete within 12-24 hours.[1]

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Table 1: Representative Substrates for Reductive Amination

Entry	Aldehyde/Ketone Substrate	Expected Product
1	Benzaldehyde	N-Benzyl-N-[4-(2-methoxyethoxy)benzyl]ethanamine
2	Cyclohexanone	N-Cyclohexyl-N-[4-(2-methoxyethoxy)benzyl]ethanamine
3	4-Nitrobenzaldehyde	N-(4-Nitrobenzyl)-N-[4-(2-methoxyethoxy)benzyl]ethanamine
4	Propanal	N-[4-(2-Methoxyethoxy)benzyl]-N-propylethanamine

Deprotection of the N-[4-(2-Methoxyethoxy)benzyl] (MEMB) Group

The removal of the MEMB group is a critical step to liberate the free secondary amine. The cleavage conditions are analogous to those used for the standard PMB group, primarily relying on oxidative or acidic methods. The choice of deprotection strategy will depend on the functional group tolerance of the substrate.

Oxidative Cleavage

Oxidative cleavage is a mild and efficient method for the removal of PMB and related protecting groups. Reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) and ceric ammonium nitrate (CAN) are commonly employed.[2][3]

Materials:

• MEMB-protected amine

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Dichloromethane (DCM)

• Water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

• Dissolve the MEMB-protected amine (1.0 eq) in a mixture of DCM and water (e.g., 10:1 v/v).

• Add DDQ (1.1-1.5 eq) portion-wise to the stirred solution at room temperature.

• Monitor the reaction by TLC. The reaction is often accompanied by a color change. The reaction time can vary from a few hours to overnight.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• Purify the resulting secondary amine by column chromatography or crystallization.

Diagram 2: Oxidative Cleavage of the MEMB Group with DDQ

Caption: Mechanism of MEMB group removal using DDQ.

Acidic Cleavage

The MEMB group can also be cleaved under acidic conditions, typically using a strong acid like trifluoroacetic acid (TFA). This method is suitable for substrates that are stable to strong acids.[2][4]

Materials:

• MEMB-protected amine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

• Dissolve the MEMB-protected amine (1.0 eq) in DCM.

• Add TFA (5-10 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Upon completion, carefully neutralize the excess TFA by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure. It is advisable to co-evaporate with toluene to remove any residual TFA.

• Purify the resulting secondary amine as needed.

Table 2: Comparison of Deprotection Methods for the MEMB Group

Method	Reagents	Conditions	Advantages	Disadvantages
Oxidative	DDQ, CAN	Mild, neutral or slightly acidic	High selectivity, tolerant of many functional groups	Cost of reagents, potential for side reactions with electron-rich substrates
Acidic	TFA, HCl	Strong acid	Inexpensive reagents, straightforward procedure	Not suitable for acid-sensitive substrates
Hydrogenolysis	H₂, Pd/C	Neutral	Mild conditions	May reduce other functional groups (e.g., alkenes, alkynes, nitro groups)

Conclusion and Future Perspectives

N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine is a valuable synthetic tool, primarily serving as a precursor for the introduction of the MEMB protecting group onto amines. Its synthesis is straightforward, and its application in reductive amination provides a reliable route to protected secondary amines. The subsequent deprotection can be achieved under various conditions, offering flexibility in complex synthetic sequences. The presence of the methoxyethoxy moiety may offer subtle advantages in terms of solubility and reactivity compared to the traditional PMB group, making it a worthy addition to the synthetic chemist's toolbox, particularly in the context of drug discovery and the synthesis of complex nitrogen-containing molecules. Further studies are warranted to fully explore the unique properties and applications of the MEMB protecting group in diverse synthetic scenarios.

References

• Wright, J. A., Yu, J., & Spencer, J. B. (2001). Sequential removal of the benzyl-type protecting groups PMB and NAP by oxidative cleavage using CAN and DDQ. Tetrahedron Letters, 42(24), 4033-4036. [Link]

• Ghorai, M. K., Kumar, A., & Das, K. (2011). Highly Selective and Catalytic C–N Bond Cleavage of Tertiary Sulfonamides: Scope and Mechanistic Insight. Organic Letters, 13(23), 6328–6331. [Link]

• Oikawa, Y., Yoshioka, T., & Yonemitsu, O. (1982). Specific removal of o-methoxybenzyl and 3,4-dimethoxybenzyl protecting groups by DDQ oxidation. Tetrahedron Letters, 23(8), 885-888. [Link]

• Kurosawa, W., Kan, T., & Fukuyama, T. (2002). PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES: N-(4-METHOXYBENZYL)-3-PHENYLPROPYLAMINE. Organic Syntheses, 79, 186. [Link]

• Somei, M., Yamada, F., & Kunimoto, M. (1982). p-METHOXYBENZYL GROUP AS A PROTECTING GROUP OF THE NITROGEN IN INDOLE DERIVATIVES: DEPROTECTION BY DDQ OR TRIFLUOROACETIC ACID. HETEROCYCLES, 19(6), 1033. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Highly Selective and Catalytic C–N Bond Cleavage of Tertiary Sulfonamides: Scope and Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 3. total-synthesis.com [total-synthesis.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Notes &amp; Protocols: N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine as a Versatile Chemical Intermediate

Abstract & Significance

This document provides a comprehensive guide to the synthesis and application of N-[4-(2-methoxyethoxy)benzyl]-1-ethanamine, a secondary amine intermediate of significant interest in medicinal chemistry and drug development. The structural motif, featuring a flexible methoxyethoxy-substituted benzyl group, is a key pharmacophore that can enhance solubility and modulate interactions with biological targets. This guide is intended for researchers, chemists, and drug development professionals, offering detailed, field-tested protocols for its synthesis via reductive amination and its subsequent utilization as a scaffold in further molecular elaboration. We emphasize the causality behind experimental choices, ensuring protocols are both reproducible and readily adaptable.

Secondary amines like the title compound are crucial building blocks in the synthesis of a vast array of pharmaceuticals.[1][2] The benzylamine moiety, in particular, is a precursor to numerous active pharmaceutical ingredients (APIs).[2][3] The specific substitution pattern of N-[4-(2-methoxyethoxy)benzyl]-1-ethanamine makes it a valuable intermediate for creating novel chemical entities with potentially improved pharmacokinetic properties.

Physicochemical Properties & Safety Data

A thorough understanding of the chemical's properties and associated hazards is critical before any experimental work.

Table 1: Physicochemical Properties of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

Property	Value	Source
Molecular Formula	C₁₂H₁₉NO₂	Calculated
Molecular Weight	209.28 g/mol	Calculated
Appearance	Expected to be a colorless to pale yellow oil	Inferred from similar compounds[4]
Boiling Point	Not determined; expected to be >200 °C	Inferred
Solubility	Soluble in common organic solvents (Methanol, Dichloromethane, Ethyl Acetate)	Inferred

Safety & Handling

While specific toxicity data for this compound is not available, its structure suggests hazards associated with substituted benzylamines and aliphatic amines. Appropriate caution and personal protective equipment (PPE) are mandatory.

• General Hazards : Assumed to be harmful if swallowed or in contact with skin. May cause skin irritation and serious eye damage.[5]

• Engineering Controls : All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of vapors.[6] Ensure that an eyewash station and safety shower are readily accessible.[5]

• Personal Protective Equipment (PPE) :

  • Eye/Face Protection : Wear chemical safety goggles or a face shield (CFR 1910.133 or EN166 compliant).[6]

  • Skin Protection : Wear chemically resistant gloves (e.g., nitrile) and a lab coat. Change gloves immediately if contamination occurs.[7]

  • Respiratory Protection : Not typically required when using a fume hood. If engineering controls are insufficient, use a government-approved respirator.[7]

• First Aid :

  • In case of eye contact : Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[8]

  • In case of skin contact : Wash off immediately with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical advice.[8]

  • If inhaled : Move the person to fresh air. If breathing is difficult, give oxygen.[8]

  • If swallowed : Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterward. Call a physician or poison control center immediately.[6]

• Disposal : Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.[6]

Synthesis Protocol: One-Pot Reductive Amination

The most efficient and widely used method for preparing secondary amines of this type is one-pot reductive amination.[9][10] This process involves the initial formation of an imine from an aldehyde and a primary amine, followed by in-situ reduction with a mild hydride reagent like sodium borohydride (NaBH₄).[11]

Synthesis Workflow

The overall process, from commercially available starting materials to the purified intermediate, is outlined below.

Caption: Synthesis workflow for N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine.

Detailed Experimental Protocol

Materials:

• 4-(2-Methoxyethoxy)benzaldehyde (1.0 eq)

• Ethanamine (2.0 M solution in THF or Methanol, 1.2 eq)

• Sodium Borohydride (NaBH₄) (1.5 eq)

• Methanol (anhydrous)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel (for chromatography)

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup : To a round-bottomed flask equipped with a magnetic stir bar, add 4-(2-Methoxyethoxy)benzaldehyde (1.0 eq). Dissolve it in anhydrous methanol (approx. 0.2 M concentration relative to the aldehyde).

• Imine Formation : To the stirred solution, add the ethanamine solution (1.2 eq) dropwise at room temperature. Allow the mixture to stir for 2-4 hours.

  • Causality: This step allows for the equilibrium-driven formation of the imine intermediate. Monitoring by TLC (Thin Layer Chromatography) can confirm the consumption of the starting aldehyde.[12]

• Reduction : Cool the reaction mixture to 0 °C using an ice bath. Add sodium borohydride (1.5 eq) slowly in small portions over 30 minutes.

  • Causality: Portion-wise addition is crucial to control the exothermic reaction and prevent the uncontrolled release of hydrogen gas. NaBH₄ is a selective reducing agent for the imine in the presence of the solvent.[12]

• Reaction Completion : After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-3 hours or until TLC analysis indicates the complete disappearance of the imine intermediate.

• Quenching & Workup :

  • Carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Partition the remaining aqueous residue between DCM and water.

  • Extract the aqueous layer two more times with DCM.

  • Causality: The basic quench neutralizes any acidic byproducts and destroys excess NaBH₄. Extraction isolates the organic product from inorganic salts.[12]

• Drying and Concentration : Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product as an oil.

• Purification : Purify the crude oil using flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 50%). Combine the fractions containing the pure product (as determined by TLC) and concentrate to afford N-[4-(2-methoxyethoxy)benzyl]-1-ethanamine.

Characterization of the Intermediate

Confirming the identity and purity of the synthesized intermediate is a non-negotiable step before its use in subsequent reactions.

Table 2: Expected Analytical Data for Product Verification

Technique	Expected Results
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~7.25 (d, 2H, Ar-H), ~6.88 (d, 2H, Ar-H), ~4.10 (t, 2H, -OCH₂-), ~3.75 (s, 2H, Ar-CH₂-N), ~3.72 (t, 2H, -OCH₂-), ~3.40 (s, 3H, -OCH₃), ~2.65 (q, 2H, N-CH₂-CH₃), ~1.50 (br s, 1H, N-H), ~1.10 (t, 3H, -CH₂-CH₃). (Predicted based on similar structures[13][14])
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~158.5 (Ar-C-O), ~132.0 (Ar-C), ~129.5 (Ar-CH), ~114.5 (Ar-CH), ~71.0 (-OCH₂-), ~69.5 (-OCH₂-), ~59.0 (-OCH₃), ~53.5 (Ar-CH₂-N), ~44.5 (N-CH₂-), ~15.5 (-CH₃). (Predicted based on similar structures[13])
FT-IR (neat, cm⁻¹)	~3300 (N-H stretch, weak), 2950-2850 (C-H stretch), ~1610, 1510 (C=C aromatic stretch), ~1245 (Aryl-O-C stretch), ~1120 (C-O-C stretch). (Predicted based on reference spectra[15])
Mass Spec (ESI+)	[M+H]⁺ = 210.15

Application Protocol: N-Acylation for Amide Synthesis

To demonstrate its utility as a chemical intermediate, we present a protocol for the N-acylation of N-[4-(2-methoxyethoxy)benzyl]-1-ethanamine to form a more complex amide. Amides are stable functional groups prevalent in pharmaceuticals.

Reaction Pathway

Caption: General workflow for the N-acylation of the intermediate.

Detailed Experimental Protocol

Materials:

• N-[4-(2-methoxyethoxy)benzyl]-1-ethanamine (1.0 eq)

• Acetyl Chloride (or another acyl halide/anhydride, 1.1 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• Reaction Setup : Dissolve N-[4-(2-methoxyethoxy)benzyl]-1-ethanamine (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM in a round-bottomed flask under a nitrogen atmosphere. Cool the solution to 0 °C.

  • Causality: The base (triethylamine) acts as a scavenger for the HCl that is generated during the reaction, preventing the protonation and deactivation of the starting amine.[13]

• Acylation : Add acetyl chloride (1.1 eq) dropwise to the stirred solution. A white precipitate (triethylamine hydrochloride) will form.

• Reaction Completion : After the addition, allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

• Workup :

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

  • Causality: The acid wash removes excess triethylamine, while the bicarbonate wash removes any unreacted acetyl chloride and neutralizes the solution.

• Purification : Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The resulting crude amide can be further purified by flash chromatography or recrystallization if necessary.

References

• Tarasov, A. A., et al. (2008). Synthesis of functionalized benzyl amines by the reductive alkylation of heterocyclic and heteroaromatic amines with arylaldehydes and preparation of the intermediates for new synthetic biomolecules. Arkivoc, 2008(ix), 42-51. Retrieved from [Link]

• Martins, J. E. D., et al. (2020). Reductive aminations of aldehydes with benzylamine or cyclohexylamine... ChemistrySelect. Retrieved from [Link]

• Tarasov, A. A., et al. (2008). Synthesis of functionalized benzyl amines by the reductive... Arkivoc, 2008(ix), 42-51. Retrieved from [Link]

• MacLean, Z. G., et al. (2021). Selective Electrochemical Reductive Amination of Benzaldehyde at Heterogeneous Metal Surfaces. CaltechAUTHORS. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of (C) 4-{2-[N-Methyl-N-(4-methanesulphonamidophenethyl)amino]ethoxy}benzamide. Retrieved from [Link]

• Organic Syntheses. (n.d.). Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Retrieved from [Link]

• NIST. (n.d.). Benzenemethanamine, 4-methoxy-. NIST Chemistry WebBook. Retrieved from [Link]

• Wikipedia. (n.d.). Benzylamine. Retrieved from [Link]

• VEEPRHO. (n.d.). Advanced Drug Intermediates manufacturers in India. Retrieved from [Link]

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• 1. benchchem.com [benchchem.com]
• 2. Benzylamine - Wikipedia [en.wikipedia.org]
• 3. Advanced Drug Intermediates | Intermediated Manufacturers and Suppliers in India [bio-synth.in]
• 4. Synthesis and Application of 4-methoxybenzylamine_Chemicalbook [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. enamine.enamine.net [enamine.enamine.net]
• 8. chemicea.com [chemicea.com]
• 9. quod.lib.umich.edu [quod.lib.umich.edu]
• 10. researchgate.net [researchgate.net]
• 11. arkat-usa.org [arkat-usa.org]
• 12. benchchem.com [benchchem.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Benzenemethanamine, 4-methoxy- [webbook.nist.gov]

Application Notes &amp; Protocols: The Strategic Use of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine as a Versatile Intermediate in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Key Synthetic Building Block

In the landscape of modern drug discovery, the development of novel molecular entities with high therapeutic efficacy and specificity is paramount. The N-benzyl-ethanamine scaffold is a privileged structure, frequently incorporated into a wide array of biologically active compounds. This guide focuses on a specific, highly functionalized derivative, N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine , and its strategic application as a key intermediate in the synthesis of targeted therapeutic agents. While this molecule itself is not the final drug, its unique structural features—a flexible methoxyethoxy tail for potential solubility enhancement and protein interaction, a reactive secondary amine for diverse coupling chemistries, and a stable benzyl core—make it an invaluable precursor in constructing complex drug candidates.

This document provides a comprehensive overview of the synthesis of this intermediate and its subsequent application in a representative medicinal chemistry workflow, targeting the synthesis of novel kinase inhibitors. The protocols are designed to be robust and reproducible, with an emphasis on the underlying chemical principles and validation checkpoints.

Part 1: Synthesis of the Key Intermediate: N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

The synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine is most efficiently achieved via a two-step process starting from commercially available 4-hydroxybenzaldehyde, followed by reductive amination.

Step 1: Synthesis of 4-(2-Methoxyethoxy)benzaldehyde

The initial step involves the etherification of 4-hydroxybenzaldehyde to introduce the methoxyethoxy side chain. This reaction, a standard Williamson ether synthesis, is crucial for building the foundational structure.

• Reaction Principle: A phenoxide, generated by deprotonating the hydroxyl group of 4-hydroxybenzaldehyde with a suitable base, acts as a nucleophile, attacking the electrophilic carbon of 2-bromoethyl methyl ether.

Protocol 1.1: Synthesis of 4-(2-Methoxyethoxy)benzaldehyde

• Reagent Preparation:

  • Dissolve 4-hydroxybenzaldehyde (1.0 eq) and potassium carbonate (K₂CO₃, 1.5 eq) in anhydrous N,N-Dimethylformamide (DMF).

  • Add 2-bromoethyl methyl ether (1.1 eq) to the mixture.

• Reaction Execution:

  • Heat the reaction mixture to 80°C and stir vigorously under a nitrogen atmosphere for 4-6 hours. The use of an inert atmosphere is good practice to prevent side reactions, though not strictly critical for this step.

• Monitoring and Work-up:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 3:1 Hexane:Ethyl Acetate. The disappearance of the starting material spot (4-hydroxybenzaldehyde) and the appearance of a new, less polar product spot indicates reaction completion.

  • Upon completion, cool the mixture to room temperature and pour it into ice-water.

  • Extract the aqueous layer with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude product.

• Purification:

  • Purify the crude aldehyde by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford pure 4-(2-methoxyethoxy)benzaldehyde.

Step 2: Reductive Amination to Yield N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

This step constitutes the core transformation, forming the desired secondary amine. Reductive amination is a highly efficient method for C-N bond formation.[1]

• Reaction Principle: The aldehyde (4-(2-methoxyethoxy)benzaldehyde) reacts with a primary amine (ethanamine) to form a Schiff base (imine) intermediate. This intermediate is then reduced in situ by a selective reducing agent, such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB), to the target secondary amine. STAB is often preferred as it is milder and more selective.

Protocol 1.2: Synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

• Reagent Preparation:

  • Dissolve 4-(2-methoxyethoxy)benzaldehyde (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

  • Add ethanamine (ethylamine, 1.2 eq) to the solution. A slight excess of the amine helps drive the imine formation.

• Imine Formation:

  • Stir the mixture at room temperature for 1-2 hours. The formation of the imine can be monitored by IR spectroscopy (appearance of a C=N stretch) or simply by allowing sufficient time for equilibration.

• Reduction:

  • Add sodium triacetoxyborohydride (STAB, 1.5 eq) portion-wise to the reaction mixture. The portion-wise addition helps to control any potential exotherm.

  • Stir the reaction at room temperature for 12-16 hours.

• Monitoring and Work-up:

  • Monitor the reaction by TLC (e.g., 9:1 DCM:Methanol) to confirm the consumption of the aldehyde.

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification and Validation:

  • Purify the crude product by column chromatography on silica gel using a DCM/Methanol gradient.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS) to confirm its identity and purity.

Part 2: Application in the Synthesis of a Novel Kinase Inhibitor Scaffold

The synthesized N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine serves as a crucial building block for more complex molecules. Here, we illustrate its use in the synthesis of a hypothetical quinazoline-based kinase inhibitor, a class of compounds known for their anti-cancer properties.[2]

Workflow for Kinase Inhibitor Synthesis

The workflow leverages the nucleophilicity of the secondary amine on our intermediate to displace a leaving group on a core heterocyclic scaffold, a common strategy in medicinal chemistry.

Figure 1: Overall workflow from intermediate synthesis to biological evaluation.

Protocol 2.1: Synthesis of N-ethyl-N-(4-(2-methoxyethoxy)benzyl)-quinazolin-4-amine (Hypothetical Target)

• Reagent Preparation:

  • In a microwave vial, combine N-[4-(2-methoxyethoxy)benzyl]-1-ethanamine (1.0 eq), 4-chloroquinazoline (1.1 eq), and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA, 2.0 eq) in a solvent like n-butanol or isopropanol.

• Reaction Execution:

  • Seal the vial and heat the reaction mixture using microwave irradiation at 120-150°C for 30-60 minutes. Microwave synthesis often accelerates this type of SₙAr reaction.

• Monitoring and Work-up:

  • After cooling, dilute the reaction mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over Na₂SO₄ and concentrate under reduced pressure.

• Purification and Validation:

  • Purify the crude product via preparative HPLC or column chromatography to yield the final compound.

  • Confirm the structure and purity using ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and HPLC analysis.

Table 1: Summary of Synthetic Steps and Expected Outcomes

Step	Reaction Type	Key Reagents	Typical Yield	Purity Target (Post-Purification)
1.1	Williamson Ether Synthesis	4-hydroxybenzaldehyde, K₂CO₃, 2-bromoethyl methyl ether	75-85%	>98%
1.2	Reductive Amination	4-(2-methoxyethoxy)benzaldehyde, Ethanamine, STAB	60-75%	>98%
2.1	Nucleophilic Aromatic Sub.	Intermediate from 1.2, 4-chloroquinazoline, DIPEA	50-70%	>99% (for bioassay)

Part 3: Protocol for Biological Evaluation

To assess the therapeutic potential of the newly synthesized quinazoline derivative, a primary biochemical assay is required to determine its inhibitory activity against the target kinase.

Protocol 3.1: In Vitro Kinase Inhibition Assay (Representative)

This protocol outlines a generic, widely used method for assessing kinase inhibition. The specific kinase, substrate, and detection method will vary depending on the therapeutic target.

• Assay Principle: The assay measures the ability of the test compound to inhibit the phosphorylation of a substrate by a specific kinase. This is often detected using a luminescence-based system where the amount of ATP remaining after the reaction is quantified. A lower signal indicates higher kinase activity (more ATP consumed) and thus weaker inhibition.

• Materials:

  • Target Kinase (e.g., EGFR, VEGFR)

  • Kinase Substrate (peptide or protein)

  • ATP (at or near its Kₘ for the kinase)

  • Assay Buffer (containing MgCl₂, DTT, etc.)

  • Test Compound (serially diluted in DMSO)

  • Positive Control Inhibitor (e.g., Staurosporine)

  • Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

  • 384-well assay plates

• Procedure:

  • Prepare serial dilutions of the test compound in DMSO. A typical starting concentration is 10 mM, diluted to cover a range from 100 µM to 1 nM.

  • Add a small volume (e.g., 50 nL) of the compound dilutions to the wells of the assay plate. Include "no compound" (DMSO only) and "no enzyme" controls.

  • Add the kinase and substrate mixture in assay buffer to all wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

  • Stop the reaction and detect the remaining ATP by adding the luminescence reagent.

  • Measure the luminescence signal on a plate reader.

• Data Analysis:

  • Convert the raw luminescence data to percent inhibition relative to the controls.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Figure 2: Experimental workflow for the in vitro kinase inhibition assay.

Conclusion and Future Directions

N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine is a strategically designed intermediate with significant potential in medicinal chemistry. Its synthesis is straightforward, and its reactive secondary amine handle allows for its incorporation into a variety of heterocyclic scaffolds. The protocols provided herein offer a robust framework for its preparation and its application in the development of novel kinase inhibitors. The subsequent biological evaluation is critical to validating the design and guiding further structure-activity relationship (SAR) studies, ultimately paving the way for the discovery of new therapeutic agents.

References

• Organic Syntheses, Inc. Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Available from: [Link]

• Dash, A. et al. (2024). Novel N-(3-ethynyl Phenyl)-6,7-bis(2-methoxyethoxy)Quinazoline-4-amine Derivatives: Synthesis, Characterization, Anti-cancer Activity, In-silico and DFT Studies. Endocrine, Metabolic & Immune Disorders - Drug Targets, 24(7), 514-532. Available from: [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Novel N-(3-ethynyl Phenyl)-6,7-bis(2-methoxyethoxy)Quinazoline-4-amine Derivatives: Synthesis, Characterization, Anti-cancer Activity, In-silico and DFT Studies - Dash - Anti-Cancer Agents in Medicinal Chemistry [edgccjournal.org]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

Case ID: SYN-ETH-004 Subject: Optimization of Reductive Amination for Secondary Amine Synthesis Support Tier: Level 3 (Senior Application Scientist)

Executive Diagnostic

Before altering your protocol, assess your current failure mode. In the synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine , yield loss typically stems from three distinct kinetic traps.

Select your primary observation:

• Observation A: High residual aldehyde, low product conversion. (Kinetic Stalling)

• Observation B: Significant formation of 4-(2-methoxyethoxy)benzyl alcohol. (Competitve Reduction)

• Observation C: Formation of tertiary amine (dialkylation).[1] (Stoichiometric Imbalance)

• Observation D: Product loss during extraction/workup. (Solubility/pH Error)

Core Chemistry & Mechanism

To improve yield, you must control the equilibrium between the Imine (desired intermediate) and the Aldehyde .

The reaction proceeds via the condensation of 4-(2-methoxyethoxy)benzaldehyde with ethylamine , followed by hydride transfer.

The Critical Path (Graphviz Diagram)

The following diagram illustrates the reaction nodes and failure points.

Figure 1: Reaction pathway showing the critical imine intermediate and competing byproducts (Alcohol and Tertiary Amine).

Optimization Protocol (The "Gold Standard")

For this specific substrate, the ether tail adds polarity, and the ethyl group is small. The most robust method uses Sodium Triacetoxyborohydride (STAB) . Unlike NaBH4, STAB is mild enough to not reduce the aldehyde significantly, allowing for a "One-Pot" procedure that drives the equilibrium forward.

Reagent Selection Matrix

Reagent	Suitability	Risk Factor	Recommendation
NaBH₄	Low	High: Reduces aldehyde faster than imine if pH is not controlled. Requires 2-step process.[2][3][4][5]	Use only if STAB is unavailable.
NaCNBH₃	Medium	Medium: Toxic (Cyanide). Requires pH 6 control.	Effective but hazardous.
STAB (NaBH(OAc)₃)	High	Low: Selectively reduces imine. Self-buffering.	Recommended Standard.

Optimized Step-by-Step Protocol

Step 1: Stoichiometry & Solvation (Critical for Ethylamine)

• The Issue: Ethylamine is a gas (bp 16.6°C). Using it neat or weighing it in an open vessel results in rapid evaporation, destroying your stoichiometry (leading to dialkylation).

• The Fix: Use a commercial solution (e.g., 2.0 M in THF or Methanol).

• Ratio: 1.0 equiv Aldehyde : 1.2 - 1.5 equiv Ethylamine .

Step 2: Imine Formation

• Dissolve 4-(2-methoxyethoxy)benzaldehyde (1.0 equiv) in 1,2-Dichloroethane (DCE) or THF .

  • Note: DCE is superior for STAB solubility, but THF is acceptable.[6]

• Add Ethylamine (1.5 equiv, solution).

• Add Acetic Acid (1.0 equiv) .

  • Why? Acid catalysis accelerates imine formation and buffers the STAB reaction.

• Stir for 30-60 minutes before adding the reducing agent. This establishes the imine equilibrium.[7]

Step 3: Selective Reduction

• Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in one portion.

• Stir at room temperature for 12-16 hours under Nitrogen.

• Validation: Monitor by TLC/LCMS.[8] The aldehyde spot should disappear.

Step 4: Quench & Workup (Yield Recovery Zone)

• Quench: Add saturated aqueous NaHCO₃. Stir for 15 mins to decompose borate complexes.

• Extraction: Extract with DCM or EtOAc (x3).

• Purification (Acid-Base Wash):

  • Combine organics.[9][10]

  • Extract with 1M HCl (x3). The product moves to the aqueous layer (protonated). Neutral impurities (unreacted aldehyde, alcohol byproduct) stay in the organic layer. Discard organic layer.

  • Basify the aqueous layer to pH > 12 using NaOH.

  • Extract the now-free amine back into DCM (x3).

  • Dry (Na₂SO₄) and concentrate.[10]

Troubleshooting Guide

Issue: "I see a large spot corresponding to the Alcohol byproduct."

Cause: The reducing agent reduced the aldehyde before it could react with the amine.[1] Solution:

• Switch to STAB: If using NaBH4, stop. It is too aggressive for one-pot mixing.

• Pre-formation Time: Increase the stirring time of Aldehyde + Amine + AcOH to 2 hours before adding the hydride.

• Drying Agents: Add activated 4Å Molecular Sieves during the imine formation step to remove water and drive the equilibrium to the right.

Issue: "My yield is low, but the reaction looks clean."

Cause: Loss of product during workup due to the polarity of the "2-methoxyethoxy" tail. Solution:

• Salt Effect: Saturate the aqueous layer with NaCl (brine) during the final extraction to "salt out" the amine into the organic layer.

• Solvent Choice: Switch extraction solvent from Hexane/Ether to Chloroform/Isopropanol (3:1) . The ether tail makes the molecule more water-soluble than simple benzylamine; aggressive organic solvents are needed.

Issue: "I am getting the Tertiary Amine (Dialkylation)."

Cause: The product (secondary amine) is competing with ethylamine for the aldehyde. Solution:

• Increase Amine Equivalents: Push Ethylamine to 2.0 - 3.0 equivalents.

• Dilution: Run the reaction more dilute (0.1 M concentration). High concentration favors intermolecular side reactions.

Decision Tree for Troubleshooting

Figure 2: Diagnostic flowchart for isolating the cause of yield loss.

Frequently Asked Questions (FAQ)

Q: Can I use NaBH₄ instead of STAB? A: Yes, but you must use a Two-Step Protocol .

• Reflux Aldehyde + Amine in Methanol for 2 hours (or stir overnight with molecular sieves) to form the imine completely.

• Cool to 0°C.

• Add NaBH₄ slowly. Warning: If you add NaBH₄ while free aldehyde is present, you will generate the alcohol impurity.

Q: The ethylamine solution is old. Does that matter? A: Yes. Ethylamine is highly volatile. An old bottle of "2.0 M" solution may now be 1.5 M or less. This lowers the amine:aldehyde ratio, promoting dialkylation (tertiary amine formation). Always titrate or use fresh amine solution.

Q: My product is an oil that won't crystallize. How do I purify it without a column? A: The acid-base extraction (described in Step 4) is usually sufficient. If the oil is stubborn, convert it to the Hydrochloride Salt . Dissolve the free base in dry ether and bubble HCl gas (or add HCl/Dioxane). The salt is often a stable solid that can be recrystallized from Ethanol/Ether.

References

• Abdel-Magid, A. F., et al. (1996).[1][6][11][12] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862.[1][11]

  • Core reference for the STAB protocol and mechanism.

• Gribble, G. W. (1998). "Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System." Chemical Society Reviews, 27, 395-404.

  • Explains the role of Acetic Acid in modifying borohydride reactivity.

• Baxter, E. W., & Reitz, A. B. (2002). "Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents." Organic Reactions, 59, 1-714.

  • Comprehensive review of side reactions and yield optimiz

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• 3. EP1506156A1 - Method for preparing 2-alkoxyphenoxyethanamines from 2-alkoxyphenoxyethylacetamides - Google Patents [patents.google.com]
• 4. US6476268B1 - Preparation of N-benzylamines - Google Patents [patents.google.com]
• 5. N-Ethylbenzylamine synthesis - chemicalbook [chemicalbook.com]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 7. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com]
• 8. reddit.com [reddit.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Synthesis and Application of 4-methoxybenzylamine_Chemicalbook [chemicalbook.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: Side Reactions in the Benzylation of Ethanolamines

As a Senior Application Scientist, this guide is designed to provide you, our fellow researchers and drug development professionals, with in-depth troubleshooting strategies and answers to frequently encountered challenges during the benzylation of ethanolamines. The inherent bifunctionality of ethanolamines—possessing both a nucleophilic amine and a hydroxyl group—presents a classic chemoselectivity problem. This guide moves beyond simple protocols to explain the underlying chemical principles, empowering you to diagnose and solve issues in your own experiments.

Troubleshooting Guide: A Problem-Oriented Approach

This section addresses specific, practical issues you may encounter. Each problem is followed by an analysis of its probable causes and a set of actionable solutions grounded in chemical principles.

Issue 1: My reaction yield is poor, and I've isolated an unexpected imine byproduct.

Question: I am performing a benzylation of a primary ethanolamine, but the yield is low, and my purification is complicated by a significant byproduct. NMR and MS analysis suggest the formation of an imine. What is the likely cause?

Answer: The most probable cause is the presence of benzaldehyde as an impurity in your benzyl chloride or benzyl bromide starting material. Benzaldehyde can arise from the oxidation or hydrolysis of the benzyl halide. It readily reacts with the primary amine of your ethanolamine to form a stable imine, consuming your starting material and reducing the yield of the desired N-benzylated product.[1]

Solutions:

• Verify Reagent Purity: Before starting, analyze your benzyl halide by Gas Chromatography (GC) or ¹H NMR to check for the characteristic aldehyde peak (~9.9-10.1 ppm).

• Purify the Benzylating Agent: If significant benzaldehyde is present, purify the benzyl chloride or bromide by distillation under reduced pressure.

• Aqueous Wash: A simple pre-reaction workup of the benzyl halide by washing with a sodium bisulfite solution can help remove aldehyde impurities. Ensure the organic layer is thoroughly dried before use.

Issue 2: The main byproduct is the O-benzylated ethanolamine. How do I improve N-selectivity?

Question: My goal is selective N-benzylation, but I'm isolating a significant amount of the O-benzyl ether isomer. How can I favor the reaction at the nitrogen atom?

Answer: This is the most common selectivity challenge. While the amine is generally more nucleophilic than the alcohol, the hydroxyl group can be deprotonated by a base to form a highly nucleophilic alkoxide anion. This alkoxide competes effectively with the neutral amine for the benzylating agent. The key to N-selectivity is to control the basicity of the reaction medium.

Causality: The use of a very strong base (e.g., Sodium Hydride, NaH) will quantitatively deprotonate the alcohol, making O-benzylation the dominant pathway.[2][3] To favor N-benzylation, you need a base that is strong enough to neutralize the acid (HCl or HBr) generated during the reaction but not strong enough to significantly deprotonate the hydroxyl group.

Solutions:

• Re-evaluate Your Base: Switch from strong bases like NaH or alkali hydroxides to milder inorganic bases such as potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃).[4][5] These are effective acid scavengers that minimize alkoxide formation.

• Use an Organic Base: Non-nucleophilic organic bases like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) can also be used to scavenge acid without promoting O-alkylation.

• Avoid Protic Solvents: Using a protic solvent like ethanol can participate in the reaction or alter the nucleophilicity of the amine and hydroxyl groups through hydrogen bonding. Aprotic solvents like Dichloromethane (DCM), Acetonitrile (MeCN), or N,N-Dimethylformamide (DMF) are generally preferred.[2]

Base Type	Typical Bases	Predominant Reaction Pathway	Rationale
Strong	NaH, KH, NaOH, KOH	O-Benzylation	Deprotonates the alcohol to form a potent alkoxide nucleophile.[2]
Moderate/Weak	K₂CO₃, Na₂CO₃, NaHCO₃	N-Benzylation	Acts as an acid scavenger without significant alcohol deprotonation.[4][5]
Organic Amine	Et₃N, DIPEA	N-Benzylation	Neutralizes the generated acid; the bulky nature prevents it from acting as a nucleophile.

Issue 3: I'm seeing significant amounts of the di-benzylated product.

Question: I am starting with monoethanolamine, and my product mixture contains a substantial amount of the N,N-dibenzyl derivative. How can I promote mono-alkylation?

Answer: This is a common issue where the product of the initial reaction is more reactive than the starting material. The mono-N-benzylated ethanolamine (a secondary amine) is often more nucleophilic than the starting primary amine, leading it to react with another molecule of the benzyl halide.[6]

Solutions:

• Use Excess Amine: Employ a significant excess (3 to 5 equivalents) of the starting ethanolamine relative to the benzylating agent. This statistically favors the reaction of the benzyl halide with the more abundant starting material.[5][6]

• Controlled Addition of Benzyl Halide: Add the benzyl halide slowly (e.g., via a syringe pump) to the reaction mixture containing the excess amine. This maintains a low concentration of the benzylating agent, further reducing the probability of a second benzylation event.[6]

• Lower Reaction Temperature: Conducting the reaction at a lower temperature can often enhance selectivity, as the activation energy for the second benzylation may be higher.

Issue 4: My product is contaminated with a quaternary ammonium salt.

Question: I am benzylating a secondary ethanolamine (e.g., N-methylethanolamine). After workup, I have a low yield of my desired tertiary amine, and I suspect the formation of a water-soluble quaternary ammonium salt. How can I prevent this?

Answer: Quaternization is the result of over-alkylation, where the desired N-benzylated tertiary amine product acts as a nucleophile and attacks another molecule of the benzyl halide.[2] This forms a quaternary ammonium salt, which is often highly polar and may be lost into the aqueous phase during workup, leading to an apparent low yield.

Solutions:

• Strict Stoichiometric Control: Use no more than one equivalent of the benzylating agent. It is often beneficial to use a slight excess of the starting amine (e.g., 1.1 equivalents).

• Use a Less Reactive Benzylating Agent: Benzyl bromide is more reactive than benzyl chloride. If quaternization is a persistent issue, switching from benzyl bromide to benzyl chloride can provide a more controlled reaction.[2]

• Monitor the Reaction Closely: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the disappearance of the starting material. Stop the reaction as soon as the starting amine is consumed to prevent the product from reacting further.

Visualizing the Competing Pathways

The choice of reaction conditions dictates the balance between three primary pathways: the desired N-alkylation and the two major side reactions, O-alkylation and N-quaternization.

Caption: Competing reaction pathways in the benzylation of ethanolamine.

Frequently Asked Questions (FAQs)

Q1: What is the best choice of benzylating agent: benzyl chloride or benzyl bromide? Benzyl bromide is generally more reactive than benzyl chloride due to bromide being a better leaving group. This can lead to faster reaction times but may also increase the rate of side reactions like quaternization.[2] If you are struggling with over-alkylation or need a more controlled reaction, benzyl chloride is often the better choice.[4]

Q2: Are protecting group strategies a viable alternative for achieving selective N-benzylation? Absolutely. For syntheses where absolute selectivity is critical and additional steps are permissible, a protecting group strategy is the most robust approach. The typical workflow involves:

• Protect the hydroxyl group: Convert the -OH group into a protecting group that is stable to basic conditions, such as a silyl ether (e.g., TBDMS) or a benzoate ester.[7][8]

• Perform N-benzylation: With the hydroxyl group masked, the N-benzylation can be carried out without competition.

• Deprotect the hydroxyl group: Remove the protecting group to yield the pure N-benzylethanolamine. This method provides unambiguous N-alkylation at the cost of two additional synthetic steps.

Q3: What are the best analytical methods to monitor the reaction and identify byproducts? A combination of techniques is ideal:

• Thin-Layer Chromatography (TLC): Excellent for real-time, qualitative monitoring of the consumption of starting materials and the appearance of products.

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful tool for separating and identifying volatile components of the reaction mixture, including the desired product and O-benzylated or di-benzylated byproducts.[2][9] Note that quaternary salts are not volatile and will not be detected by GC-MS.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for analyzing less volatile compounds and can detect the formation of quaternary ammonium salts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Indispensable for the structural confirmation of the final, purified product and can be used to analyze crude reaction mixtures to determine the ratio of different isomers.

Experimental Protocols

Protocol 1: Optimized Selective Mono-N-Benzylation of Ethanolamine

This protocol is designed to favor the formation of N-benzylethanolamine by using an excess of the starting amine and a mild base.[5]

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add monoethanolamine (4.0 eq.) and anhydrous acetonitrile (or DCM) as the solvent.

• Add Base: Add powdered potassium carbonate (K₂CO₃, 1.5 eq.).

• Add Benzylating Agent: Begin stirring the suspension and slowly add benzyl chloride (1.0 eq.) dropwise over 30-60 minutes at room temperature.

• Reaction: After the addition is complete, heat the mixture to a gentle reflux (e.g., 40-50 °C) and monitor the reaction by TLC until the benzyl chloride is consumed (typically 2-4 hours).

• Workup: Cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent and excess ethanolamine.

• Purification: Dissolve the residue in ethyl acetate and wash with water to remove any remaining salts. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. The crude product can then be purified by silica gel column chromatography.

Troubleshooting Workflow

When faced with an unsatisfactory result, a logical diagnostic process is essential.

Caption: A logical workflow for troubleshooting common benzylation issues.

References

• Valdez, C. A., et al. (2023). Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by Electron Ionization Gas Chromatography-Mass Spectrometry. Journal of Forensic Sciences, 68(6), 1923-1931. Available at: [Link]

• Valdez, C. A., et al. (2023). Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by electron ionization gas chromatography-mass spectrometry. PubMed, 37578282. Available at: [Link]

• Unichem. Manufacturing Process for 1-Benzyldiethanolamine. Available at: [Link]

• University of Calgary. Alcohol Protecting Groups. Available at: [Link] (Note: This is a general organic chemistry resource illustrating the principle of forming benzyl ethers from alkoxides).

• Google Patents. (2019). A kind of preparation method of N- benzyl ethyl alcohol amine (CN109761827A).

• ChemRxiv. (2021). A Convenient Way for the Synthesis of Mono N-Alkylated Ethanolamine. Available at: [Link]

• ChemRxiv. (2021). A Convenient Way for the Synthesis of Mono N-Alkylated Ethanolamine. Available at: [Link]

Sources

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• 2. osti.gov [osti.gov]
• 3. uwindsor.ca [uwindsor.ca]
• 4. environmentclearance.nic.in [environmentclearance.nic.in]
• 5. CN109761827A - A kind of preparation method of N- benzyl ethyl alcohol amine - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by electron ionization gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimization of reaction conditions for N-alkylation

Current Status: Operational Ticket ID: N-ALK-OPT-001 Assigned Specialist: Senior Application Scientist

Introduction: The Selectivity Paradox

Welcome to the N-Alkylation Technical Support Center. If you are here, you are likely facing the classic "Selectivity Paradox" of amine chemistry: Nitrogen is an excellent nucleophile, often too excellent.

The primary failure modes in N-alkylation are Polyalkylation (the product is more reactive than the starting material) and Regioselectivity (ambident nucleophiles reacting at Oxygen or Carbon instead of Nitrogen).

This guide does not just list recipes; it provides the kinetic and thermodynamic logic to force the reaction equilibrium in your favor.

Part 1: Strategic Triage (Method Selection)

Before optimizing temperature or equivalents, you must validate your synthetic route. Use the following logic flow to determine if you are fighting a losing battle with

kinetics.

Workflow Visualization: The N-Alkylation Decision Tree

Caption: Decision logic for selecting the optimal N-alkylation pathway to minimize side reactions.

Part 2: Module A - Direct Alkylation ( )

The Issue: You require a secondary amine, but your reaction yields a mixture of secondary, tertiary, and quaternary ammonium salts.

The Mechanism of Failure

The product (secondary amine) is more electron-rich and less sterically hindered (often) than the starting primary amine. Therefore,

, leading to runaway alkylation.

Optimization Protocol: Controlling Kinetics

Variable	Recommendation	Scientific Rationale
Stoichiometry	Amine : Electrophile (3:1 to 5:1)	By flooding the reaction with starting amine, you statistically favor the collision of the electrophile with the starting material rather than the product.
Base Selection	Cesium Carbonate ( )	The "Cesium Effect."[1] The large ionic radius of creates a "naked," highly reactive anion and improves solubility in organic solvents, often permitting milder conditions that disfavor polyalkylation.
Additives	TBAI (0.1 eq)	Finkelstein in situ. If using Alkyl Chlorides/Bromides, Tetrabutylammonium Iodide generates the reactive Alkyl Iodide transiently, speeding up the initial step without heating (which promotes over-alkylation).
Concentration	High Dilution (0.05 M)	If intramolecular cyclization is not desired, dilution slows down bimolecular side reactions (like dimerization).

Troubleshooting Ambident Nucleophiles (Regioselectivity)

Scenario: You are alkylating a Pyridone or Indole and getting O-alkylation or C-alkylation instead of N-alkylation.

The Fix: Hard-Soft Acid-Base (HSAB) Tuning

• N-Alkylation (Soft-Soft): Nitrogen is a "softer" nucleophile than Oxygen.[2]

  • Solvent: Polar Aprotic (DMF, DMSO, NMP). These solvate cations well but leave anions "naked" and reactive.

  • Leaving Group: Soft (Iodide > Bromide).[3]

• O-Alkylation (Hard-Hard): Oxygen is "hard."

  • Solvent: Polar Protic (favors H-bonding) or Ethereal (THF).

  • Leaving Group: Hard (Tosylate, Mesylate, Sulfate).

Part 3: Module B - Reductive Amination (The "Abdel-Magid" Protocol)

The Issue: Direct alkylation is too messy. You need a clean mono-alkylation of a primary amine.[4]

The Solution: Reductive Amination using Sodium Triacetoxyborohydride (STAB) . Unlike Sodium Cyanoborohydride (

), STAB is non-toxic and avoids HCN generation.

Standard Operating Procedure (SOP)

• Stoichiometry: 1.0 eq Amine + 1.1 eq Aldehyde/Ketone.

• Solvent: 1,2-Dichloroethane (DCE) is the gold standard (fastest kinetics). THF is a viable green alternative.

• Reagent: Add 1.4 eq

  .

• Acid Catalyst: If reacting a Ketone , add 1.0 eq Acetic Acid (AcOH) to activate the carbonyl. Aldehydes usually do not require this.[5][6]

• Time: Stir at Room Temperature for 2–4 hours.

Why This Works (Causality)

STAB is sterically bulky and electron-deficient (due to acetoxy groups). It reduces the Iminium ion (formed from amine + aldehyde) much faster than it reduces the aldehyde itself. This kinetic differentiation is the key to selectivity.

Part 4: Module C - Phase Transfer Catalysis (PTC)

The Issue: Your base is inorganic (NaOH,

) and insoluble in your organic solvent. The reaction is stalled.

The Solution: Use a Phase Transfer Catalyst (e.g., TBAB, Aliquat 336) to shuttle the anion into the organic phase.

Mechanism Visualization

Caption: The interfacial mechanism of Phase Transfer Catalysis, facilitating reaction between insoluble phases.

Part 5: Troubleshooting FAQ

Q: I am observing significant dialkylation even with 1:1 stoichiometry.

• A: This is intrinsic to

  .

  • Immediate Fix: Switch to the Abdel-Magid Reductive Amination protocol if an aldehyde precursor is available.

  • Alternative: If you must use alkyl halides, use a temporary protecting group (e.g., make the sulfonamide or trifluoroacetamide), alkylate, then deprotect.

Q: My reaction works for Benzyl Bromide but fails for Cyclohexyl Bromide.

• A: This is a steric and electronic issue. Secondary halides are prone to E2 Elimination (forming cyclohexene) rather than substitution.

  • Fix: Lower the basicity.[1] Switch from

    or to weak bases like or in Acetone/DMF. Add KI (Finkelstein conditions) to convert the bromide to the more reactive iodide.[2]

Q: I'm trying to alkylate an amide, but it's not reacting.

• A: Amide nitrogens are not nucleophilic (

  ~15-17). You need to deprotonate fully.

  • Protocol: Use NaH (Sodium Hydride) in dry DMF or THF at 0°C. Wait for hydrogen evolution to cease before adding the alkyl halide.

Q: Can I use water as a solvent?

• A: Yes, for specific substrates using Surfactant-mediated synthesis (e.g., TPGS-750-M). This creates micelles where the organic reactants concentrate, effectively increasing the local concentration and rate, often outperforming organic solvents.

References

• Abdel-Magid, A. F., et al. (1996).[5][6][7][8] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

• Salvatore, R. N., et al. (2002). "Synthesis of secondary amines." Tetrahedron. (Comprehensive review on N-alkylation strategies).

• Dykstra, R. R. (2009). "Phase-Transfer Catalysis in Alkylation Reactions." Encyclopedia of Reagents for Organic Synthesis.

• Pearson, R. G. (1963). "Hard and Soft Acids and Bases."[2] Journal of the American Chemical Society.[9] (Foundational theory for regioselectivity).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents [patents.google.com]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 8. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 9. phasetransfer.com [phasetransfer.com]

Technical Support Center: Enhancing the Stability of Experimental Antineoplastic Agents in Solution

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and enhancing the stability of experimental antineoplastic agents in solution. Drawing from extensive field experience and established scientific principles, this document is structured to address common challenges and provide practical, validated solutions in a direct question-and-answer format. Our goal is to empower you with the knowledge to ensure the integrity and reliability of your experimental results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability of experimental anticancer drug solutions.

Q1: My experimental antineoplastic agent is showing variable activity in vitro. Could this be a stability issue?

A1: Absolutely. Inconsistent biological activity is a primary indicator of compound instability in solution. Many experimental antineoplastic agents are complex molecules susceptible to degradation under common laboratory conditions.[1][2] This degradation can lead to a decrease in the concentration of the active compound, resulting in diminished and variable efficacy in your assays. It is crucial to establish the stability of your compound under your specific experimental conditions to ensure reproducible results.

Q2: What are the most common reasons for the degradation of experimental anticancer drugs in solution?

A2: The two most prevalent chemical degradation pathways are hydrolysis and oxidation.[3][4][5]

• Hydrolysis is the breakdown of a compound due to reaction with water. Molecules with functional groups like esters, amides, lactones, and carbamates are particularly susceptible.[3] The pH of the solution is a critical factor in the rate of hydrolysis.[3][4]

• Oxidation involves the loss of electrons from the drug molecule and can be initiated by exposure to oxygen, light, heat, or trace metal ions.[4] Phenolic and thiol groups are often prone to oxidation.

Beyond these, other factors like photodecomposition (degradation due to light exposure) can also significantly impact stability.[6]

Q3: How can I quickly assess if my compound is degrading?

A3: A simple preliminary check is to visually inspect your stock solutions. Any changes in color, clarity, or the appearance of precipitates are red flags for instability.[7] However, many degradation products are soluble and do not cause visible changes. For a more definitive assessment, analytical techniques like High-Performance Liquid Chromatography (HPLC) are essential.[8][9][10] An HPLC analysis can separate the parent compound from its degradation products, allowing for quantification of the remaining active agent.

Q4: What is the best general-purpose solvent for dissolving and storing experimental antineoplastic agents?

A4: While there is no single "best" solvent for all compounds, Dimethyl Sulfoxide (DMSO) is widely used due to its excellent solubilizing power for a broad range of organic molecules.[11] However, it's important to be aware that DMSO can be hygroscopic (absorbs water from the air), which could potentially lead to hydrolysis of sensitive compounds over long-term storage. For aqueous-based assays, it is critical to ensure that the final concentration of DMSO is low enough to not affect the biological system. Always consult the supplier's data sheet for recommended solvents.

Q5: How should I store my stock solutions to maximize stability?

A5: Proper storage is paramount. Here are some best practices:

• Temperature: Store stock solutions at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.[1] Some compounds may even require storage in liquid nitrogen.

• Light Protection: Many antineoplastic agents are light-sensitive.[6][12] Always store solutions in amber vials or wrap clear vials in aluminum foil.

• Inert Atmosphere: For highly oxygen-sensitive compounds, consider purging the headspace of the vial with an inert gas like argon or nitrogen before sealing.

• Container Choice: Use high-quality, inert containers. Polypropylene or siliconized glass can be good choices to prevent adsorption of the compound to the container surface.[6]

Section 2: Troubleshooting Guides

This section provides in-depth guidance on diagnosing and resolving specific stability challenges you may encounter during your experiments.

Troubleshooting Scenario 1: Precipitate Formation in Aqueous Media

Q: I've diluted my DMSO stock solution into an aqueous buffer for my cell-based assay, and I'm observing a precipitate. What is happening and how can I fix it?

A: This is a common issue related to the poor aqueous solubility of many experimental drugs. When a concentrated DMSO stock is diluted into an aqueous medium, the compound can crash out of solution if its solubility limit is exceeded.

Causality and Solution Workflow:

• Understand the "Why": The high concentration of the drug in DMSO is maintained by the solvent's properties. When introduced to a predominantly aqueous environment, the drug molecules may aggregate and precipitate.

• Initial Verification:

  • Visually confirm the precipitate under a microscope.

  • Centrifuge a sample of the solution to see if a pellet forms.

• Troubleshooting Steps:

  • Reduce the Final Concentration: This is the simplest first step. Determine if a lower, soluble concentration is still effective in your assay.

  • Incorporate a Surfactant: Low concentrations of non-ionic surfactants like Tween® 20 or Pluronic® F-68 can help to maintain the solubility of hydrophobic compounds in aqueous solutions.

  • Utilize Co-solvents: If your experimental system allows, small percentages of ethanol or polyethylene glycol (PEG) in the final solution can improve solubility.

  • pH Adjustment: The solubility of ionizable compounds is highly pH-dependent.[13][14] Determine the pKa of your compound and adjust the buffer pH to a range where the more soluble ionized form predominates.

  • Employ Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic drugs, enhancing their aqueous solubility.[15]

Experimental Protocol: Assessing and Improving Aqueous Solubility

• Prepare a series of dilutions of your DMSO stock into your aqueous buffer.

• Visually inspect each dilution for precipitation immediately after preparation and after a set incubation period (e.g., 1 hour) at the assay temperature.

• For problematic concentrations, prepare the dilutions again, but this time, the aqueous buffer should be supplemented with a potential solubilizing agent (e.g., 0.1% Pluronic® F-68).

• Compare the clarity of the solutions with and without the solubilizing agent.

• If precipitation is still an issue, consider a formulation approach using excipients.[16][17]

Troubleshooting Scenario 2: Loss of Potency Over Time in Solution

Q: My compound solution shows good initial activity, but its potency decreases significantly if I use the same solution a day or two later. What's the likely cause and how do I investigate it?

A: This strongly suggests chemical degradation of your compound in the solution. The key is to identify the degradation pathway to implement the correct stabilization strategy.

Causality and Solution Workflow:

• Hypothesize the "Why": The most probable culprits are hydrolysis or oxidation, especially if the solution is aqueous and exposed to air.[3][4] Photodegradation is another possibility if the solution is not protected from light.[18]

• Investigation Strategy: Forced Degradation Studies Forced degradation studies are accelerated stability tests that expose the drug to harsh conditions to quickly identify potential degradation pathways.[2][19][20]

Experimental Protocol: Basic Forced Degradation Study

• Prepare Samples: Prepare identical solutions of your compound in a relevant buffer.

• Stress Conditions:

  • Acid Hydrolysis: Add a small amount of dilute HCl to adjust the pH to ~1-2.

  • Base Hydrolysis: Add a small amount of dilute NaOH to adjust the pH to ~12-13.

  • Oxidation: Add a small volume of 3% hydrogen peroxide.

  • Thermal Stress: Incubate a sample at an elevated temperature (e.g., 60°C).[21]

  • Photostability: Expose a sample to a light source, while keeping a control sample in the dark.[19]

• Analysis: After a set period (e.g., 24 hours), analyze all samples, including an unstressed control, by a stability-indicating method like HPLC.[10]

• Interpretation:

  • If you see a significant decrease in the parent compound peak and the appearance of new peaks under acidic or basic conditions, your compound is susceptible to hydrolysis.

  • If the oxidative stress condition shows significant degradation, your compound is prone to oxidation.

  • Comparing the light-exposed and dark control samples will reveal any photosensitivity.

Stabilization Strategies Based on Findings:

Degradation Pathway	Recommended Stabilization Strategy
Hydrolysis	pH Optimization: Determine the pH of maximum stability by performing a pH-rate profile study.[22][23] Formulate your solutions in a buffer at this optimal pH. Reduce Water Content: For long-term storage, consider lyophilization (freeze-drying) to remove water. Reconstitute just before use.[4]
Oxidation	Use of Antioxidants: Add excipients like ascorbic acid, sodium bisulfite, or methionine to your formulation to act as sacrificial agents.[24] Inert Atmosphere: As mentioned earlier, purging with nitrogen or argon can displace oxygen.
Photodegradation	Light Protection: Consistently use amber vials or other light-blocking containers for preparation, storage, and during experiments.[25]

Section 3: Key Experimental Protocols & Data Presentation

This section provides detailed methodologies for crucial stability-enhancing experiments and visual aids for better comprehension.

Protocol 1: Step-by-Step Guide to Performing a pH-Rate Profile Study

A pH-rate profile is essential for determining the pH at which a drug is most stable.[22]

• Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 2, 4, 6, 7, 8, 10). Ensure the buffer components themselves do not react with your compound.

• Sample Preparation: Prepare solutions of your compound at a known concentration in each of the buffers.

• Incubation: Incubate all solutions at a constant, elevated temperature (e.g., 50°C or 60°C) to accelerate degradation.

• Time-Point Sampling: At regular intervals (e.g., 0, 2, 4, 8, 12, 24 hours), take an aliquot from each solution. Immediately quench any further degradation by freezing or dilution in a mobile phase.

• HPLC Analysis: Analyze each sample using a validated, stability-indicating HPLC method to determine the concentration of the remaining parent compound.

• Data Analysis:

  • For each pH, plot the natural logarithm of the concentration (ln[C]) versus time.

  • The slope of this line will be the negative of the observed degradation rate constant (-k_obs).

  • Plot log(k_obs) versus pH to generate the pH-rate profile. The lowest point on this curve indicates the pH of maximum stability.

Data Presentation: Example pH-Rate Profile Data

pH	Observed Rate Constant (k_obs) (hours⁻¹)	Log (k_obs)
2.0	0.085	-1.07
4.0	0.021	-1.68
6.0	0.005	-2.30
7.0	0.012	-1.92
8.0	0.035	-1.46
10.0	0.150	-0.82

Visualization of Concepts

Diagram 1: Common Degradation Pathways

Caption: Major degradation pathways for experimental antineoplastic agents.

Diagram 2: Troubleshooting Workflow for Poor Aqueous Solubility

Caption: A stepwise approach to resolving precipitation issues.

References

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1). Spectroscopy. [Link]

• Bosanquet, A. G. (1986). Stability of solutions of antineoplastic agents during preparation and storage for in vitro assays. General considerations, the nitrosoureas and alkylating agents. Cancer Chemotherapy and Pharmacology, 17(1), 1–10. [Link]

• Bosanquet, A. G. (1985). Stability of solutions of antineoplastic agents during preparation and storage for in vitro assays. II. Assay methods, adriamycin and the other antitumour antibiotics. Cancer Chemotherapy and Pharmacology, 14(2), 83–95. [Link]

• Nayakini Sravani. (2025, January 6). Forced Degradation Studies on Anti-Cancer Drugs: A Comprehensive Review. ijpar. [Link]

• Excipient Use in Injectable Formulations: Best Practices. (2024, June 24). ChemIntel360. [Link]

• Analytical Techniques In Stability Testing. (2025, March 24). Separation Science. [Link]

• Role of Excipients in Drug Formulation. (2025, October 3). Pharma Focus Europe. [Link]

• Analytical Techniques for the Assessment of Drug Stability | Request PDF. (n.d.). ResearchGate. [Link]

• Stability Testing of Pharmaceuticals: Why is it important? (2023, February 16). Synergy Bioscience. [Link]

• Wong, A. W., & Datla, A. (2005). Assay and Stability Testing. In S. Ahuja & M. W. Dong (Eds.), Handbook of Pharmaceutical Analysis by HPLC (Vol. 6, pp. 335–358). Elsevier. [Link]

• Excipients and Their Use in Injectable Products. (2015, October 12). American Pharmaceutical Review. [Link]

• Could the Right Excipients for Injection Be the Key to Safer, More Stable Parenteral Medicines? (2025, October 14). AVT Pharmaceutical. [Link]

• Knight, H. (2024, March 20). comprehensive analysis of forced degradation and impurity profiling of the anticancer drug apalutamide. Mintage Journal of Pharmaceutical and Medical Sciences. [Link]

• ​Preparation, Storage and Labeling of Drug and Chemical Formulations – Office of Animal Welfare. (n.d.). University of Washington. [Link]

• Bardin, C., Astier, A., & Vulto, A. (2011). Guidelines for the practical stability studies of anticancer drugs: A European consensus conference. Annales Pharmaceutiques Françaises, 69(4), 221–231. [Link]

• Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation. (n.d.). Pharma E-Tutor. [Link]

• Basile, L., Mascolo, L., Garonzi, M., et al. (2022). Anticancer Drugs: Recent Strategies to Improve Stability Profile, Pharmacokinetic and Pharmacodynamic Properties. Molecules, 27(17), 5538. [Link]

• Basile, L., Mascolo, L., Garonzi, M., et al. (2022, August 25). Anticancer Drugs: Recent Strategies to Improve Stability Profile, Pharmacokinetic and Pharmacodynamic Properties. MDPI. [Link]

• Understanding the chemical basis of drug stability and degradation. (2010, October 9). The Pharmaceutical Journal. [Link]

• Hydrolysis & Oxidation in Drugs: Essential Degradation Pathways Explained. (2025, December 12). Academically. [Link]

• Vun, C. (2023). Understanding Drug Stability: Factors, Evaluation, and Importance in Pharmaceuticals. Journal of Pharmaceutical and Drug Delivery Research, 12(3). [Link]

• Al-Shdefat, R., et al. (2024, June 13). Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib. MDPI. [Link]

• Yang, P., & Macdonald, F. (2004). Solution Stability of Factor Xa Inhibitors as a Function of pH. Drug Development and Industrial Pharmacy, 30(9), 967–973. [Link]

• Annex 9 Guide to good storage practices for pharmaceuticals. (n.d.). Food and Drug Administration. [Link]

• Zamoraramirez, W. J., et al. (2023). Critical Assessment of pH-Dependent Lipophilicity Profiles of Small Molecules. ChemRxiv. [Link]

• Zamoraramirez, W. J., et al. (2023, December 14). Critical Assessment of pH-Dependent Lipophilicity Profiles of Small Molecules: Which One Should We Use and In Which Cases? PubMed. [Link]

• Ahmad, I., et al. (n.d.). Photostability and Photostabilization of Drugs and Drug Products. SciSpace. [Link]

• Forced Degradation Studies for Biopharmaceuticals. (2026, February 16). BioPharm International. [Link]

• pH stability profile. (n.d.). SlideShare. [Link]

• Ronconi, L., et al. (2012). Quantum Chemical Investigations on the Hydrolysis of Gold(III)-Based Anticancer Drugs and Their Interaction with Amino Acid Residues. PLoS ONE, 7(9), e44175. [Link]

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• 18. scispace.com [scispace.com]
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• 21. Solution stability of factor Xa inhibitors as a function of pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pH stability profile | PPTX [slideshare.net]
• 23. Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib [mdpi.com]
• 24. Could the Right Excipients for Injection Be the Key to Safer, More Stable Parenteral Medicines? [avt-pharma.com]
• 25. fda.gov.ph [fda.gov.ph]

Technical Support Center: Scaling Up the Synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

Welcome to the technical support center for the synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions related to the scale-up of this important amine.

Overview of the Synthesis

The synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine is most commonly achieved through a one-pot reductive amination reaction. This method involves the reaction of 4-(2-Methoxyethoxy)benzaldehyde with ethanamine to form an intermediate imine, which is then reduced in situ to the desired secondary amine. This approach is highly efficient and widely used for the formation of carbon-nitrogen bonds.[1]

The overall reaction is as follows:

Caption: Reductive amination pathway for N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and scale-up of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Incomplete imine formation.	Ensure the aldehyde is fully consumed before adding the reducing agent. Monitor by TLC or FTIR. Consider adding a catalytic amount of acid (e.g., acetic acid) to promote imine formation.[2] Molecular sieves can also be used to remove water and drive the equilibrium towards the imine.[2]
Reduction of the starting aldehyde.	Use a milder reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), which are more selective for the imine over the aldehyde.[3] Alternatively, ensure the imine has fully formed before adding a stronger reducing agent like sodium borohydride (NaBH₄).[3]
Degradation of the product or starting materials.	Check the stability of your starting materials. 4-(2-Methoxyethoxy)benzaldehyde can be prone to oxidation. Ensure all reagents and solvents are of appropriate purity.
Presence of Imine Impurity in Final Product	Incomplete reduction of the imine.	Increase the equivalents of the reducing agent. Extend the reaction time or slightly increase the temperature. Be cautious with temperature as it can lead to side reactions.
Hydrolysis of the imine during workup.	While most imines are prone to hydrolysis, some can be surprisingly stable.[4] Ensure the workup conditions are not overly acidic or basic for prolonged periods.
Difficult Purification	Co-elution of the product and unreacted starting materials or byproducts.	Optimize your purification method. If using column chromatography, try different solvent systems or stationary phases. An acid-base extraction can be effective for separating amines from neutral organic compounds.[4]
Formation of over-alkylated (tertiary amine) byproducts.	This is a common issue with direct alkylation but less so with reductive amination.[3] However, if observed, ensure a 1:1 stoichiometry of the aldehyde and amine. Using a one-pot procedure where the imine is formed and then reduced can minimize this.
Scale-Up Challenges	Poor heat transfer in larger reactors.	Ensure adequate stirring and temperature control. For exothermic reduction steps, consider portion-wise addition of the reducing agent to manage the reaction temperature.
Inefficient mixing leading to localized high concentrations of reagents.	Use appropriate reactor geometry and agitation speed to ensure homogeneous mixing.
Changes in reaction kinetics at a larger scale.	A reaction that works well on a small scale may behave differently at a larger scale. Perform a small-scale pilot run to identify any potential issues before committing to a large-scale synthesis.

Frequently Asked Questions (FAQs)

Q1: Which reducing agent is best for this synthesis?

The choice of reducing agent is critical. While sodium borohydride (NaBH₄) is cost-effective and commonly used, it can also reduce the starting aldehyde.[2][3] Sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN) are milder and more selective for the imine, making them excellent choices for a one-pot reaction where the aldehyde, amine, and reducing agent are mixed together.[1][3] For large-scale synthesis, NaBH₄ is often preferred due to cost and safety considerations (avoiding cyanide).[2]

Q2: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a simple and effective way to monitor the reaction.[2] You can track the disappearance of the starting aldehyde and the appearance of the imine intermediate and the final amine product. Gas chromatography-mass spectrometry (GC-MS) can also be used for more quantitative analysis.[5]

Q3: What is the optimal solvent for this reaction?

Methanol is a common solvent for reductive aminations using NaBH₄.[2] For reactions with NaBH(OAc)₃, solvents like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) are often used.[1] The choice of solvent can influence the reaction rate and selectivity.

Q4: Are there any safety precautions I should be aware of?

When working with borohydride reducing agents, be aware that they can react with water and protic solvents to release hydrogen gas, which is flammable. Always perform the reaction in a well-ventilated fume hood. When using sodium cyanoborohydride, be cautious of the potential to generate hydrogen cyanide gas, especially under acidic conditions.

Q5: How can I purify the final product on a large scale?

For large-scale purification, distillation under reduced pressure is often the most practical method, assuming the product is thermally stable.[6] If the product is a solid, recrystallization can be an effective purification technique. Acid-base extraction is also a viable method to isolate the amine product from non-basic impurities.[4][6] Column chromatography is generally not preferred for large-scale production due to cost and solvent waste.[4]

Experimental Protocol: Synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

Materials:

• 4-(2-Methoxyethoxy)benzaldehyde

• Ethanamine (as a solution in a suitable solvent, e.g., THF or ethanol)

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane (DCM) or Ethyl Acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Imine Formation:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-(2-Methoxyethoxy)benzaldehyde (1.0 eq) in methanol.

  • To this solution, add ethanamine (1.1 eq) dropwise at room temperature.

  • Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine. Monitor the reaction by TLC until the starting aldehyde is consumed.

• Reduction:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution. Caution: Hydrogen gas will be evolved.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until the imine is no longer detectable by TLC.

• Workup and Extraction:

  • Carefully quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Add dichloromethane or ethyl acetate to the aqueous residue and transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Caption: Workflow for the synthesis of N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine.

References

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? : r/Chempros. (2025, January 1). Reddit. Retrieved February 18, 2026, from [Link]

• What's wrong with my reductive amination? I barely got any product. - Reddit. (2025, February 13). Reddit. Retrieved February 18, 2026, from [Link]

• Reductive Amination, and How It Works. (2017, September 1). Master Organic Chemistry. Retrieved February 18, 2026, from [Link]

• Reductive Amination - Wordpress. (n.d.). American Chemical Society. Retrieved February 18, 2026, from [Link]

• List, B., Pojarliev, P., & Martin, H. J. (2005). Enantioselective Organocatalytic Reductive Amination. Macmillan Group. Retrieved February 18, 2026, from [Link]

• Reductive Amination. (2024, March 28). Chemistry Steps. Retrieved February 18, 2026, from [Link]

• Fukuyama, T., & Jow, C.-K. (n.d.). preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Organic Syntheses Procedure. Retrieved February 18, 2026, from [Link]

• Dintzner, M. R., & Van Doren, J. M. (n.d.). Two-step reductive amination synthesis of 4-methoxy-N-(4-nitrobenzyl)aniline. ResearchGate. Retrieved February 18, 2026, from [Link]

• Reductive Amination with Borohydride & Borane Reducing Agents. (n.d.). Studylib. Retrieved February 18, 2026, from [Link]

• reductive amination w/ n-methyl benzylamine- help! (n.d.). Hive Methods Discourse. Retrieved February 18, 2026, from [Link]

• Synthesis of (C) 4-{2-[N-Methyl-N-(4-methanesulphonamidophenethyl)amino]ethoxy}benzamide. (n.d.). PrepChem.com. Retrieved February 18, 2026, from [Link]

• Gligorijević, N., Turel, I., Kljun, J., & Stanojković, T. (2024). Synthesis and Antioxidant Activity of N-Benzyl-2-[4-(aryl)-1H-1,2,3-triazol-1-yl]ethan-1-imine Oxides. MDPI. Retrieved February 18, 2026, from [Link]

• Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. (2022, April 15). MDPI. Retrieved February 18, 2026, from [Link]

• Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. (1992, May 4). DTIC. Retrieved February 18, 2026, from [Link]

• How to purify Benzylamine? : r/OrganicChemistry - Reddit. (2024, November 8). Reddit. Retrieved February 18, 2026, from [Link]

• General One-Pot, Three-Step Methodology Leading to an Extended Class of N-Heterocyclic Cations: Spontaneous Nucleophilic Addition, Cyclization, and Hydride Loss. (n.d.). University of Glasgow. Retrieved February 18, 2026, from [Link]

• WO2006011696A1 - Method for preparing 4-[2-(dimethylamino)ethoxy]benzylamine as itopride hydrocloride salt mediate. (n.d.). Google Patents.

• Multi-step organic synthesis, cytotoxicity, and molecular docking of new N-phenylpyrazolones incorporated with N-benzylthiazole or N-benzyl-4-thiazolone fragments. (2025, September 29). PMC. Retrieved February 18, 2026, from [Link]

• Targeted Self-Emulsifying Drug Delivery Systems to Restore Docetaxel Sensitivity in Resistant Tumors. (2022, January 26). MDPI. Retrieved February 18, 2026, from [Link]

• 217759Orig1s000. (2022, December 14). accessdata.fda.gov. Retrieved February 18, 2026, from [Link]

• Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by electron ionization gas chromatography-mass spectrometry. (2023, August 14). PubMed. Retrieved February 18, 2026, from [Link]

• Broadening the chemical scope of laccases: selective deprotection of N-benzyl groups. (n.d.). Green Chemistry (RSC Publishing). Retrieved February 18, 2026, from [Link]

Sources

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• 2. reddit.com [reddit.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. reddit.com [reddit.com]
• 5. Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by electron ionization gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]

Reference Data & Comparative Studies

Comparing the efficacy of different catalysts in benzylamine synthesis

Executive Summary

Benzylamine (

) is a linchpin intermediate in the synthesis of agrochemicals, pharmaceuticals (e.g., biotin, substituted benzylamines for diverse therapeutics), and advanced polymers.[1][2][3][4] Its synthesis has evolved from stoichiometric reductions to sophisticated catalytic cycles.

This guide compares the three dominant catalytic methodologies available to modern researchers:

• Heterogeneous Reductive Amination (Pd/C): The industrial workhorse.

• Homogeneous "Borrowing Hydrogen" (Ru/Mn Pincer): The atom-economic, green alternative.

• Nitrile Hydrogenation (Raney Ni): The bulk-commodity route.

Part 1: The Mechanistic Landscape

To select the right catalyst, one must understand the distinct pathways. The following diagram illustrates the convergence of these three methods onto the benzylamine product and the critical intermediates where selectivity is often lost (i.e., formation of dibenzylamine).

Figure 1: Mechanistic convergence of aldehyde, alcohol, and nitrile routes. Note the "Red Zone" (dashed red lines) where primary amine product attacks the imine intermediate, leading to secondary amine impurities.

Part 2: Comparative Performance Matrix

The following data aggregates typical performance metrics from optimized bench-scale protocols found in recent literature (e.g., ACS Catalysis, J. Org. Chem).[1][2][3][4][5][6][7][8][9][10]

Feature	Pd/C (Heterogeneous)	Ru-Macho / Mn-Pincer (Homogeneous)	Raney Nickel (Heterogeneous)
Primary Substrate	Benzaldehyde	Benzyl Alcohol	Benzonitrile
H2 Source	H2 Gas (External Pressure)	"Borrowed" from Alcohol substrate	H2 Gas (High Pressure)
Typical Yield	85 – 95%	90 – 98%	75 – 90%
Selectivity (1° vs 2°)	Moderate (Requires additives)	High (Steric control)	Low (Requires excess NH3)
TOF (Turnover Freq)	High (>1000 h⁻¹)	Moderate (50–200 h⁻¹)	Moderate
Conditions	25–60°C, 5–20 bar H2	110–150°C, Inert atm (Ar/N2)	80–100°C, 20–50 bar H2
Key Advantage	Speed & Scalability	Safety (No H2 gas), Atom Economy	Low Catalyst Cost
Key Limitation	Flammability of dry catalyst; Selectivity issues	High Temp required; Catalyst cost	Pyrophoric; Leaching

Part 3: Deep Dive – Protocols & Technical Nuances

Method A: Reductive Amination with Pd/C

Best for: Rapid screening, mild temperatures, and labs equipped with hydrogenation shakers/autoclaves.

The Challenge: The primary amine product (benzylamine) is more nucleophilic than ammonia.[1] It competes for the aldehyde, forming an imine that reduces to dibenzylamine (secondary amine).

Optimized Protocol:

• Preparation: In a hydrogenation vessel, dissolve Benzaldehyde (10 mmol) in Methanol (30 mL).

• Additive: Add Ammonium Acetate (50 mmol, 5 equiv). Expert Insight: The excess ammonia source is non-negotiable to suppress secondary amine formation.

• Catalyst: Add 5% Pd/C (50 mg, ~0.5 mol%). Safety: Wet the catalyst with solvent immediately to prevent ignition.

• Reaction: Pressurize to 5–10 bar H2. Stir vigorously at RT for 4–6 hours.

• Workup: Filter through Celite (to remove Pd/C). Acidify with HCl to form the salt, wash with ether (removes non-basic impurities), then basify and extract.

Method B: "Borrowing Hydrogen" with Pincer Complexes

Best for: Green chemistry applications, avoiding high-pressure cylinders, and high selectivity.

The Mechanism: Unlike standard hydrogenation, this method involves a Metal-Ligand Cooperative (MLC) cycle. The catalyst removes H2 from the alcohol (oxidizing it to aldehyde), stores the H2 on the ligand, waits for the imine to form, and then returns the H2 to the imine.[11]

Optimized Protocol (Ru-Macho or Mn-Pincer):

• Setup: Flame-dry a Schlenk tube under Argon.

• Loading: Load Benzyl Alcohol (1.0 equiv), Ru-Macho complex (0.1–1 mol%), and Base (t-BuOK, 1.0 equiv).

• Solvent: Add Toluene or Xylene (0.5 M concentration).

• Reaction: Heat to reflux (110–130°C) for 12–24 hours. Note: The system must be closed or vented through a bubbler to retain ammonia if using NH3 gas, though ammonium salts are often used.

• Validation: Monitor by GC-MS. The absence of external hydrogen gas makes this inherently safer, but the high temperature is required to overcome the activation energy of the dehydrogenation step.

Method C: Nitrile Hydrogenation with Raney Nickel

Best for: Industrial bulk synthesis where Benzonitrile is the feedstock.

The Challenge: Nitrile reduction proceeds via a highly reactive primary imine. Without intervention, these imines couple to form secondary amines and release ammonia.

Optimized Protocol:

• Catalyst Wash: Wash Raney Nickel slurry (1g) three times with absolute ethanol to remove water. Critical Safety: Never let Raney Ni dry out; it will ignite in air.

• Loading: Transfer to autoclave. Add Benzonitrile (50 mmol) and Ethanol saturated with Ammonia (approx. 10–15% w/w).

• Reaction: Pressurize to 40 bar H2. Heat to 80°C.

• Mechanism Check: The presence of excess ammonia shifts the equilibrium away from the secondary imine formation (Le Chatelier’s principle).

Part 4: Troubleshooting & Decision Logic

Use the following logic flow to determine the cause of failure or low yield in your specific setup.

Figure 2: Troubleshooting logic for common benzylamine synthesis failures.

References

• Borrowing Hydrogen Mechanism (Iron/Manganese)

  • Title: Benzylamines via Iron-Catalyzed Direct Amination of Benzyl Alcohols.[12]

  • Source: ACS C

  • URL:[Link][3]

• Nitrile Hydrogenation Selectivity

  • Title: Selective production of benzylamine via gas phase hydrogenation of benzonitrile over supported Pd catalysts.[2][4]

  • Source: Chemical Engineering Journal / Heriot-W

  • URL:[Link]

• Prevention of Secondary Amines

  • Title: Ways to reduce the bis amination during a reductive amination?
  • Source: ChemPros / Reddit (Valid

  • URL:[Link]

• General Reductive Amination Reviews

  • Title: Reductive Amin
  • Source: Organic Chemistry Portal.

  • URL:[Link][3]

Sources

• 1. Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com]
• 4. pure.hw.ac.uk [pure.hw.ac.uk]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Benzylic amine synthesis by amination (arylation) [organic-chemistry.org]
• 8. reddit.com [reddit.com]
• 9. Benzylamine synthesis by C-C coupling [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Discovering the role of N-heterocyclic carbene as hydrogen borrowing organocatalyst: metal-free, direct N-alkylation of amines with benzyl alcohols - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to the Biological Activity of N-Benzylphenethylamine Analogs as Serotonin Receptor Modulators

This guide provides a comprehensive comparison of the biological activity of N-benzylphenethylamine analogs, a class of compounds that includes N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine. While direct comparative data for this specific molecule and its immediate analogs are not extensively available in public literature, this guide will delve into the well-documented structure-activity relationships (SAR) of closely related N-benzylphenethylamines, focusing on their potent interactions with serotonin 5-HT₂A and 5-HT₂C receptors. By examining a broad spectrum of analogs, we can elucidate the key structural motifs that govern binding affinity and functional potency, providing a predictive framework for the biological activity of novel compounds within this class.

The N-benzylphenethylamine scaffold has proven to be a fertile ground for the discovery of highly potent and, in some cases, selective serotonergic agents. The addition of an N-benzyl group to a phenethylamine core can dramatically increase affinity and functional activity at 5-HT₂A receptors, a key target in neuroscience research and implicated in various physiological and pathological processes.[1][2] This guide will synthesize data from extensive SAR studies to provide researchers with a clear understanding of how modifications to both the phenethylamine and N-benzyl portions of the molecule impact receptor interactions.

Comparative Analysis of Biological Activity

The biological activity of N-benzylphenethylamine analogs is typically characterized by their binding affinity (Ki) and functional potency (EC₅₀) at specific receptor targets. The data presented below, collated from comprehensive studies, illustrates the impact of various substitutions on the phenethylamine and N-benzyl rings on activity at the human 5-HT₂A and 5-HT₂C receptors.

Table 1: Binding Affinities (Ki, nM) of N-Benzylphenethylamine Analogs at Human 5-HT₂A and 5-HT₂C Receptors

Compound ID	Phenethylamine Substitution (R)	N-Benzyl Substitution (R')	5-HT₂A Ki (nM)	5-HT₂C Ki (nM)	Selectivity (5-HT₂C/5-HT₂A)
1a	2,5-dimethoxy	2-methoxy	1.1	11	10
1b	4-bromo-2,5-dimethoxy	2-hydroxy	0.44	1.8	4.1
2a	2,5-dimethoxy	3-methoxy	1.5	15	10
5b	4-trifluoromethyl-2,5-dimethoxy	2-hydroxy	0.62	2.0	3.2
6b	4-cyano-2,5-dimethoxy	2-hydroxy	0.46	46	100
8b	4-iodo-2,5-dimethoxy	2-hydroxy	0.29	1.6	5.5

Data synthesized from Hansen et al., 2014.[1]

Table 2: Functional Potency (EC₅₀, nM) and Efficacy (% of 5-HT) of N-Benzylphenethylamine Analogs at Human 5-HT₂A and 5-HT₂C Receptors

Compound ID	Phenethylamine Substitution (R)	N-Benzyl Substitution (R')	5-HT₂A EC₅₀ (nM)	5-HT₂A Efficacy (%)	5-HT₂C EC₅₀ (nM)	5-HT₂C Efficacy (%)
1a	2,5-dimethoxy	2-methoxy	1.3	92	19	85
1b	4-bromo-2,5-dimethoxy	2-hydroxy	0.074	88	31	90
2a	2,5-dimethoxy	3-methoxy	2.1	95	25	88
5b	4-trifluoromethyl-2,5-dimethoxy	2-hydroxy	0.20	85	17	89
6b	4-cyano-2,5-dimethoxy	2-hydroxy	0.33	78	29	82
8b	4-iodo-2,5-dimethoxy	2-hydroxy	0.11	82	15	85

Data synthesized from Hansen et al., 2014.[1]

Structure-Activity Relationship (SAR) Analysis

The data reveals several key trends that inform the design of novel N-benzylphenethylamine analogs:

• Impact of N-Benzyl Substitution : The presence of an N-benzyl group is crucial for high potency.[2] Substituents on the N-benzyl ring, particularly at the ortho (2-) and meta (3-) positions, significantly influence affinity and functional activity.[3] An ortho-hydroxy group on the N-benzyl ring generally confers high functional potency at the 5-HT₂A receptor.[1]

• Role of the Phenethylamine Core : Modifications to the phenethylamine ring, especially at the 4-position, have a profound effect on both affinity and selectivity. Lipophilic, non-polar substituents such as halogens (e.g., bromo, iodo) and trifluoromethyl groups at the 4-position generally lead to high affinity.[1]

• Selectivity between 5-HT₂A and 5-HT₂C : While many analogs exhibit high affinity for both 5-HT₂A and 5-HT₂C receptors, some substitutions can introduce a degree of selectivity. For instance, a 4-cyano group on the phenethylamine ring in conjunction with a 2-hydroxybenzyl substitution (compound 6b) resulted in a 100-fold selectivity for 5-HT₂A over 5-HT₂C in binding assays.[1]

Caption: Simplified 5-HT₂A receptor signaling pathway upon agonist activation.

Experimental Protocols

To enable researchers to conduct their own comparative studies, we provide detailed protocols for two key assays used to characterize the biological activity of N-benzylphenethylamine analogs.

Protocol 1: Radioligand Binding Assay for 5-HT₂A Receptor Affinity

This protocol determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the 5-HT₂A receptor.

Caption: Workflow for a radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation :

  • Culture cells stably expressing the human 5-HT₂A receptor (e.g., HEK293 or CHO cells).

  • Harvest cells and homogenize in ice-cold lysis buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Resuspend the membrane pellet in assay buffer and determine the protein concentration.

• Assay Setup :

  • In a 96-well plate, add in triplicate:

    • Total Binding : Cell membranes, radioligand (e.g., [³H]ketanserin at a concentration near its Kd), and assay buffer.

    • Non-specific Binding : Cell membranes, radioligand, and a high concentration of a non-labeled antagonist (e.g., 10 µM unlabeled ketanserin).

    • Competition : Cell membranes, radioligand, and varying concentrations of the test compound.

• Incubation :

  • Incubate the plate for 60-90 minutes at room temperature with gentle agitation.

• Filtration and Washing :

  • Terminate the incubation by rapid vacuum filtration through glass fiber filters (pre-soaked in polyethyleneimine to reduce non-specific binding) using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer.

• Detection and Analysis :

  • Dry the filters, place them in scintillation vials with scintillation cocktail, and count the radioactivity using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percent specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding) and calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: Functional Assay - Inositol Phosphate Accumulation

This assay measures the functional potency (EC₅₀) and efficacy of an agonist by quantifying the accumulation of inositol phosphates, a downstream product of Gαq signaling.

Step-by-Step Methodology:

• Cell Culture and Plating :

  • Culture cells expressing the 5-HT₂A receptor in a suitable medium.

  • Seed the cells into 96-well plates and grow to confluence.

• Cell Labeling :

  • Incubate the cells with [³H]myo-inositol overnight to label the cellular phosphoinositide pools.

• Compound Treatment :

  • Wash the cells with a buffer containing LiCl (to inhibit inositol monophosphatase and allow inositol phosphates to accumulate).

  • Add varying concentrations of the test compound (agonist) to the wells.

  • Incubate for a defined period (e.g., 30-60 minutes) at 37°C.

• Extraction of Inositol Phosphates :

  • Terminate the reaction by adding a stop solution (e.g., ice-cold perchloric acid).

  • Neutralize the cell lysates.

• Purification and Detection :

  • Separate the total inositol phosphates from free [³H]myo-inositol using anion-exchange chromatography columns.

  • Elute the inositol phosphates and measure the radioactivity using a scintillation counter.

• Data Analysis :

  • Plot the amount of accumulated inositol phosphates against the log concentration of the agonist.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (concentration that produces 50% of the maximal response) and Emax (maximal efficacy).

Conclusion

The N-benzylphenethylamine scaffold represents a versatile platform for the development of potent serotonin receptor ligands. The biological activity of these compounds is highly sensitive to structural modifications, with substitutions on both the phenethylamine and N-benzyl rings playing critical roles in determining binding affinity, functional potency, and receptor selectivity. The extensive data on related analogs provides a robust framework for predicting the properties of novel compounds, including N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine and its derivatives. By employing the standardized experimental protocols outlined in this guide, researchers can systematically evaluate new analogs and contribute to a deeper understanding of the structure-activity relationships within this important class of molecules.

References

• Hansen, M., Phonekeo, K., Paine, J. S., Leth-Petersen, S., Begtrup, M., Bräuner-Osborne, H., & Kristensen, J. L. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience, 5(3), 243–249. [Link]

• Braden, M. R., Parrish, J. C., Naylor, J. C., & Nichols, D. E. (2006). Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists. Molecular Pharmacology, 70(6), 1956–1964. [Link]

• Nichols, D. E., Sassano, M. F., Halberstadt, A. L., Klein, L. M., Brandt, S. D., Elliott, S. P., & Fiedler, W. J. (2015). N-Benzyl-5-methoxytryptamines as Potent Serotonin 5-HT2 Receptor Family Agonists and Comparison with a Series of Phenethylamine Analogues. ACS Chemical Neuroscience, 6(7), 1165–1175. [Link]

Sources

• 1. Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

A Comparative Guide to the Conformational Polymorphs of N-benzyl-4-hydroxy-1-methyl-2,2-dioxo-1H-2λ,1-benzothiazine-3-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Polymorphism in Drug Development

In the landscape of pharmaceutical sciences, the solid-state properties of an active pharmaceutical ingredient (API) are of paramount importance, directly influencing its stability, solubility, and bioavailability. A notable phenomenon in this regard is polymorphism, the ability of a compound to exist in two or more crystalline forms with different arrangements or conformations of the molecules in the crystal lattice. These polymorphic variations, while chemically identical, can exhibit distinct physicochemical properties. This guide provides an in-depth comparative analysis of the two known conformational polymorphs of N-benzyl-4-hydroxy-1-methyl-2,2-dioxo-1H-2λ,1-benzothiazine-3-carboxamide, a compound of significant interest due to its analgesic properties.

The molecule itself, C17H16N2O4S, does not possess a stereogenic center. However, through a fascinating interplay of intramolecular hydrogen bonding, it can adopt one of two pseudo-enantiomeric chiral conformations.[1][2] These conformations are not mirror images in the classical sense of enantiomers but are distinct spatial arrangements that can be selectively crystallized from different solvents, leading to two conformational polymorphs, designated as Form A and Form B.[1] Strikingly, these two forms exhibit a significant difference in their biological activity, with Form A demonstrating an almost fourfold higher antinociceptive effect compared to Form B.[1] This underscores the critical need for a comprehensive understanding and characterization of these polymorphs in any drug development program.

This guide will delve into the structural nuances of Form A and Form B, drawing upon crystallographic data to elucidate the conformational differences. We will explore the experimental methodologies for obtaining each polymorph and discuss the analytical techniques that can be employed for their differentiation.

Experimental Protocols: Selective Crystallization of Polymorphs

The isolation of Form A and Form B is achieved through solvent-dependent crystallization, a common yet powerful technique in polymorph screening. The choice of solvent plays a crucial role in dictating which conformational polymorph preferentially nucleates and grows.

Protocol for Crystallization of Form A

• Dissolution: Dissolve the synthesized N-benzyl-4-hydroxy-1-methyl-2,2-dioxo-1H-2λ,1-benzothiazine-3-carboxamide in a minimal amount of methylene chloride at room temperature.

• Evaporation: Allow the solvent to evaporate slowly under ambient conditions.

• Crystal Formation: Form A will crystallize as the solution becomes supersaturated.

• Isolation: Collect the crystals by filtration and dry under vacuum.

The causality behind the formation of Form A from methylene chloride likely lies in the specific interactions between the solvent and the solute molecules, which favor the stabilization of the conformation unique to Form A during the nucleation process.

Protocol for Crystallization of Form B

• Dissolution: Dissolve the synthesized N-benzyl-4-hydroxy-1-methyl-2,2-dioxo-1H-2λ,1-benzothiazine-3-carboxamide in a minimal amount of a suitable solvent such as N,N-dimethylformamide, ethanol, ethyl acetate, or xylene at an elevated temperature to ensure complete dissolution.[1]

• Cooling: Allow the solution to cool slowly to room temperature.

• Crystal Formation: Form B will crystallize as the solubility decreases with temperature.

• Isolation: Collect the crystals by filtration and dry under vacuum.

The variety of solvents that yield Form B suggests that this conformation may be the more thermodynamically stable form under a broader range of conditions, or that these solvents are less specific in their solvating interactions compared to methylene chloride.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Two pseudo-enantiomeric forms of N-benzyl-4-hydroxy-1-methyl-2,2-dioxo-1H-2λ(6),1-benzothiazine-3-carboxamide and their analgesic properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: N-(4-(benzyloxy)benzyl)-4-aminoquinolines in Antimycobacterial Discovery

Executive Summary

The resurgence of the quinoline scaffold in tuberculosis (TB) drug discovery—driven by the success of Bedaquiline—has prompted the evaluation of novel derivatives. This guide analyzes N-(4-(benzyloxy)benzyl)-4-aminoquinolines , a specific chemical series designed to overcome the lipophilic barrier of the mycobacterial cell wall.

Experimental data indicates that while the parent 4-aminoquinoline (Chloroquine) lacks significant antitubercular activity, the addition of a benzyloxybenzyl moiety dramatically enhances potency against Mycobacterium tuberculosis (Mtb) H37Rv. The lead compounds in this series exhibit Minimum Inhibitory Concentrations (MICs) comparable to first-line agents like Isoniazid, with a favorable Selectivity Index (SI) over mammalian cells.

Chemical Rationale & Structural Logic[1][2][3][4]

The design of this series addresses two critical failure points of traditional hydrophilic antibiotics against Mtb: permeability and efflux .

The "Trojan Horse" Lipophilicity

The mycobacterial cell wall is rich in mycolic acids, creating a waxy, hydrophobic shield.

• Parent Scaffold (4-Aminoquinoline): Protonatable nitrogen allows for accumulation in acidic compartments (lysosomotropism), but intrinsic polarity limits passive diffusion across the Mtb envelope.

• The Modification (N-(4-(benzyloxy)benzyl)): The addition of the benzyloxy group introduces a bulky, hydrophobic domain. This increases the ClogP (calculated partition coefficient), facilitating transit through the mycolic acid layer.

Structure-Activity Relationship (SAR) Insights

Experimental evaluation reveals that the efficacy of this series is strictly governed by substitutions at the C-6 position of the quinoline ring.

Substitution at C-6	Electronic Effect	Antimycobacterial Potency
Hydrogen (-H)	Neutral	Low (Inactive/Weak)
Methoxy (-OMe)	Electron-Donating	Moderate (Improved solubility/binding)
Halogens (-Cl, -Br)	Electron-Withdrawing	High (Lead Candidates)

Expert Insight: The superiority of C-6 halogenated derivatives suggests that electron-withdrawing groups may stabilize the compound within the hydrophobic pocket of the target protein or protect the quinoline ring from rapid metabolic oxidation.

Comparative Efficacy Analysis

The following table contrasts the performance of lead N-(4-(benzyloxy)benzyl)-4-aminoquinolines against standard-of-care antibiotics and structural analogs.

Table 1: In Vitro Activity Profile (Mtb H37Rv Strain)

Compound Class	Representative Agent	MIC (µM)	Mechanism of Action	Selectivity Index (SI)*
Novel Series	Lead Benzyloxy-Quinoline (C-6 Cl)	0.5 - 2.5	Multi-target (Proposed)	> 10
Novel Series	Analog (C-6 H)	> 25.0	Poor Penetration	N/A
Standard	Isoniazid (INH)	0.4 - 0.8	InhA Inhibition	High
Standard	Rifampicin (RIF)	0.1 - 0.3	RNA Polymerase Inhibition	High
Scaffold Parent	Chloroquine	> 64.0	Heme Detoxification (Malaria)	Low (for TB)
MDR Standard	Bedaquiline	0.03 - 0.12	ATP Synthase Inhibition	High

• Note: MIC values are derived from Resazurin Microtiter Assay (REMA). SI is calculated as

  . An SI > 10 indicates a good safety window.

Experimental Workflows

To ensure reproducibility, the following workflows detail the synthesis and biological evaluation of these compounds.

Chemical Synthesis Pathway

The synthesis follows a convergent strategy involving a nucleophilic substitution followed by a reduction and a final coupling.

Figure 1: Convergent synthesis route yielding the target aminoquinolines in 3 primary stages.

Biological Evaluation Pipeline (REMA)

The Resazurin Microtiter Assay (REMA) is the gold standard for high-throughput screening of antimycobacterial compounds due to its colorimetric readout.

Protocol:

• Culture Prep: Grow M. tuberculosis H37Rv to mid-log phase (OD600 ~0.6–0.8). Dilute to theoretical OD of 0.003.

• Plate Setup: Dispense 100 µL of Middlebrook 7H9 broth into 96-well plates.

• Compound Addition: Add compounds in serial dilution (e.g., 100 µM down to 0.19 µM). Include INH (Positive Control) and DMSO (Solvent Control).[1]

• Incubation: Incubate at 37°C for 7 days.

• Readout: Add 30 µL of 0.01% Resazurin (blue). Incubate 24h.

  • Pink: Viable bacteria (Resorufin reduced).

  • Blue: Dead bacteria (No reduction).

• Cytotoxicity Counter-Screen: Parallel assay on Vero (Monkey Kidney) or HepG2 cells using MTT assay to determine CC50.

Mechanism of Action (Investigational)

While the precise target of this specific series is under investigation, structural homology to other antitubercular quinolines suggests a disruption of mycobacterial bioenergetics rather than the DNA-gyrase inhibition seen in fluoroquinolones.

Figure 2: Proposed uptake and mechanism. High lipophilicity enables entry; activity likely targets respiratory chain complexes (QcrB/bc1).

Conclusion & Recommendations

The N-(4-(benzyloxy)benzyl)-4-aminoquinoline series represents a promising "hit-to-lead" scaffold.

• Potency: The C-6 halogenated derivatives achieve efficacy parity with Isoniazid in vitro.

• Safety: High selectivity indices suggest these compounds target bacterial machinery specifically, minimizing host toxicity.

• Future Direction: Optimization should focus on improving metabolic stability (microsomal stability) and testing against MDR-TB clinical isolates to verify lack of cross-resistance with Bedaquiline.

References

• Synthesis and Antimycobacterial Evaluation of N-(4-(benzyloxy)benzyl)-4-aminoquinolines. Source: National Institutes of Health (NIH) / PubMed / ResearchGate (2022). Summary: Describes the synthesis of 27 derivatives and identifies C-6 halogenated compounds as lead candidates with MICs similar to Isoniazid. (Search Term: N-(4-(benzyloxy)benzyl)-4-aminoquinolines antimycobacterial)

• Unveiling the Antimycobacterial Potential of Novel 4-Alkoxyquinolines. Source: Journal of Medicinal Chemistry / PMC. Summary: Discusses the SAR of related quinoline ethers and their targeting of the cytochrome bc1 complex.

• Structure-activity relationships for a series of quinoline-based compounds active against replicating and nonreplicating Mycobacterium tuberculosis. Source: Journal of Medicinal Chemistry (2009).[2] Summary: Foundational work establishing the quinoline scaffold's potential against replicating TB strains.[3][2]

Sources

• 1. Frontiers | C-1 Substituted isoquinolines potentiate the antimycobacterial activity of rifampicin and ethambutol [frontiersin.org]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. Synthesis, anti-mycobacterial and cytotoxic evaluation of substituted isoindoline-1,3-dione-4-aminoquinolines coupled via alkyl/amide linkers - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Chiral Manufacturing: Benchmarking Biocatalytic Transamination Against Classical Diastereomeric Resolution

Executive Summary

In the high-stakes landscape of pharmaceutical manufacturing, the route to enantiopurity is a critical decision point that dictates cost, scalability, and environmental impact. For decades, Classical Chemical Resolution (CCR) via diastereomeric salt formation has been the industry workhorse—robust, predictable, but often stoichiometrically wasteful.

Emerging as a formidable challenger is Biocatalytic Asymmetric Synthesis (BAS) , specifically using engineered Transaminases (ATAs). This guide objectively benchmarks these two methodologies, using the industrial synthesis of Sitagliptin (Januvia®) as the primary case study to illustrate the shift from thermodynamic separation to kinetic precision.

Part 1: The Landscape & Decision Matrix

The choice between CCR and BAS is rarely binary; it depends on the development phase and the specific chemical moiety.

• Classical Resolution: Relies on thermodynamic solubility differences between diastereomeric salts.[1] It is favored in early-phase development due to the speed of screening off-the-shelf resolving agents (e.g., tartaric acid, mandelic acid).

• Biocatalytic Synthesis: Relies on the kinetic control of an enzyme active site. It is increasingly favored in late-stage and commercial manufacturing due to superior yield potential (>50%) and reduced Process Mass Intensity (PMI).

Workflow Comparison: From Racemate to Pure Enantiomer

The following diagram illustrates the divergent workflows. Note the recycling loop required in resolution to achieve viable yields, contrasting with the linear efficiency of biocatalysis.

Figure 1: Comparative workflow showing the "Racemization Loop" burden in classical resolution versus the direct linear path of biocatalysis.

Part 2: Technical Deep Dive & Mechanisms

Classical Resolution: The "Fogging" Phenomenon

The mechanism of CCR is not merely precipitation; it is a competition between the lattice energy of the p-salt (less soluble) and the n-salt (more soluble).

• Critical Factor: The difference in solubility (

  ) between the diastereomers must be maximized.

• The Trap: As the p-salt precipitates, the solution becomes enriched in the n-salt and the resolving agent. If the system approaches the eutectic point, both salts may co-crystallize ("fogging"), destroying optical purity.

• Validation: Requires construction of a ternary phase diagram (Solvent + D-Salt + L-Salt).

Biocatalytic Transamination: The Ping-Pong Bi-Bi Mechanism

Transaminases operate via a "Ping-Pong Bi-Bi" mechanism using Pyridoxal-5'-phosphate (PLP) as a cofactor.

• Mechanism:

  • Amination: The amine donor (e.g., isopropylamine) transfers an amino group to PLP, forming PMP (Pyridoxamine phosphate) and releasing acetone.

  • Transfer: The prochiral ketone substrate enters the active site. PMP transfers the amine to the ketone with strict stereocontrol.

• The Challenge: Equilibrium displacement. The reaction is reversible. To drive it forward, the coproduct (acetone) must be removed, or a large excess of amine donor must be used.

Part 3: Experimental Protocols

Protocol A: Classical Resolution Screening (The "Dutch Resolution" Approach)

Goal: Identify a resolving agent that yields a crystalline salt with >30% yield and >80% ee in the first pass.

• Preparation: Prepare a 0.1 M solution of the racemic amine in three solvents with varying polarity (e.g., Methanol, 2-Propanol, Acetone).

• Agent Addition: Add 0.5 equivalents of 10 different chiral acids (e.g., L-Tartaric, Dibenzoyl-L-tartaric, L-Mandelic, Camphorsulfonic acid) to separate aliquots.

  • Expert Insight: Using 0.5 equivalents (the "Pope-Peachey" method) maximizes the theoretical yield of the desired salt compared to using 1.0 equivalent.

• Thermal Cycle: Heat mixtures to reflux to dissolve all solids, then cool slowly (5°C/hour) to room temperature.

• Harvest & Analyze: Filter crystals.

  • Self-Validation: Dissolve a sample in base/DCM, extract the free amine, and analyze via Chiral HPLC.

  • Success Criteria: If ee > 80%, recrystallize once.[2] If ee > 98%, proceed to scale-up.

Protocol B: Biocatalytic Panel Screening

Goal: Identify a Transaminase (ATA) variant with activity >0.5 g/L/h and >99% ee.

• Substrate Prep: Dissolve prochiral ketone (50 mM) in DMSO (final concentration in reaction <10%).

• Enzyme Panel: Dispense 2 mg of lyophilized ATA enzymes (e.g., Codexis ATA panel or in-house library) into 96-well deep plates.

• Reaction Mix: Add buffer (100 mM Potassium Phosphate, pH 7.5), PLP cofactor (1 mM), and Amine Donor (1 M Isopropylamine).

  • Expert Insight: Isopropylamine is preferred over Alanine for industrial scale because the coproduct (acetone) is volatile and easily removed to shift equilibrium.

• Incubation: Shake at 30°C for 24 hours.

• Quench & Analyze: Quench with Acetonitrile. Centrifuge.

  • Self-Validation: Analyze supernatant via HPLC.

  • Success Criteria: Conversion > 5% indicates a "hit." This hit is then subjected to Directed Evolution to improve activity.[3]

Part 4: Head-to-Head Comparison (The Sitagliptin Case Study)

The synthesis of Sitagliptin (Januvia) provides the definitive industrial dataset comparing these two approaches. Merck & Co. originally utilized a chemical route (Rh-catalyzed hydrogenation + resolution) before switching to a biocatalytic route co-developed with Codexis.

Table 1: Performance Metrics - Chemical vs. Biocatalytic Route

Metric	Chemical Route (Rh-Catalysis + Resolution)	Biocatalytic Route (Engineered ATA)	Impact
Enantiomeric Excess (ee)	97% (Required crystallization upgrade)	>99.95%	Elimination of purification step
Overall Yield	Baseline	+13% Increase	Significant cost reduction
Productivity	Baseline	+53% ( kg/L per day)	Higher throughput
Waste (E-Factor)	High (60L aqueous waste/kg)	Reduced by ~19%	Green Chemistry Award Winner
Heavy Metals	Required Rhodium (Rh) removal	None	Improved safety profile
Equipment	High-Pressure Hydrogenation (250 psi)	Standard Multi-purpose Vessels	Reduced CapEx

Data Source: Savile et al., Science (2010) and subsequent EPA Green Chemistry Award citations.

Part 5: Strategic Analysis & Mechanism Diagram

When to Switch?

• Stay with Resolution if: Volume is low (<10 kg), timeline is <3 months, and cheap resolving agents work immediately.

• Switch to Biocatalysis if: Volume is high (>100 kg), high purity (>99.5% ee) is required without recrystallization, or the substrate is thermally unstable.

Mechanism of Action: The Transaminase Cycle

The following diagram details the molecular mechanism that allows BAS to bypass the thermodynamic limitations of salt resolution.

Figure 2: The Transaminase "Ping-Pong" mechanism. The enzyme shuttles the amine group via the PLP/PMP cofactor, ensuring stereochemical fidelity determined by the enzyme pocket shape.

References

• Savile, C. K., et al. (2010). Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture.[3][4][5] Science.[6][7] [Link]

• U.S. EPA. (2010).[2][6][7] Presidential Green Chemistry Challenge: 2010 Greener Reaction Conditions Award (Merck & Codexis).[Link][2][8]

• Sheldon, R. A., & Woodley, J. M. (2018).[9] Role of Biocatalysis in Sustainable Chemistry.[2][9] Chemical Reviews.[2] [Link]

• Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions.[10][11][12][13] (Classic text on resolution principles).[1][14] [Link]

• Ghosal, A., et al. (2017). Chemical vs bio catalyzed synthesis of sitagliptin. ResearchGate. [Link]

Sources

• 1. pure.mpg.de [pure.mpg.de]
• 2. Study on the Immobilization of a Transaminase Biocatalyst for the Synthesis of Sitagliptin [mdpi.com]
• 3. Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documentserver.uhasselt.be [documentserver.uhasselt.be]
• 5. epa.gov [epa.gov]
• 6. fiercepharma.com [fiercepharma.com]
• 7. Merck & Co., Inc. and Codexis, Inc. Honored with Presidential Green Chemistry Challenge Award for Novel Process for Sitagliptin Synthesis - BioSpace [biospace.com]
• 8. researchgate.net [researchgate.net]
• 9. sciforschenonline.org [sciforschenonline.org]
• 10. Biocatalysis: A smart and green tool for the preparation of chiral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. api.pageplace.de [api.pageplace.de]
• 14. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine

Topic: N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine Proper Disposal Procedures Role: Senior Application Scientist Audience: Researchers, Drug Development Professionals[1][2]

[1][2]

Executive Safety & Logistics Summary

Immediate Action Required: N-[4-(2-Methoxyethoxy)benzyl]-1-ethanamine is a secondary amine derivative characterized by its basicity and potential for corrosivity.[1][2] Improper disposal poses significant risks of exothermic reaction (if mixed with acids) and environmental toxicity.[2]

Core Classification:

• Waste Stream: Hazardous Organic Waste (Basic/Amine).

• RCRA Hazard Class: Potentially D002 (Corrosive) if pH

  12.5; D001 (Ignitable) if flash point C.[1]

• Primary Hazard: Causes severe skin burns and eye damage (Category 1B equivalent); Aquatic Toxicity.

The "Golden Rule" of Amine Disposal: NEVER mix this compound with acids, acid chlorides, or strong oxidizers in a waste container. The resulting exothermic reaction can pressurize and rupture containers, leading to laboratory exposure events.

Technical Hazard Characterization (Causality)

To dispose of this chemical safely, you must understand its reactivity profile. The molecule consists of a benzylamine core substituted with a methoxyethoxy ether tail.[2]

Feature	Chemical Consequence	Disposal Implication
Secondary Amine ( )	High Basicity ( )	Must be segregated from acidic waste streams to prevent heat generation and spattering.[1][2]
Ether Linkage	Peroxide Formation Potential	While less prone than simple ethers, prolonged storage in air/light can form peroxides. Test for peroxides if the container is old (>1 year) before disposal.[2]
Lipophilicity	Membrane Permeability	Readily absorbs through skin.[2] Double-gloving (Nitrile/Laminate) is mandatory during waste transfer.[1][2]

Pre-Disposal Segregation & Preparation

Before moving waste to the central accumulation area, execute the following segregation protocols.

A. Solid Waste (Pure Substance) [2]

• Container: High-Density Polyethylene (HDPE) or Amber Glass wide-mouth jar.

• Labeling: "Hazardous Waste - Solid - Toxic/Corrosive - Basic."[1][2]

• Contaminated Debris: Weigh paper, gloves, and pipette tips contaminated with the substance must be bagged in clear, chemically resistant polyethylene bags (minimum 2 mil thickness) and placed in the solid waste drum.

B. Liquid Waste (Solutions)

• Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum (e.g., do not put aqueous amine waste into a drum dedicated to anhydrous organic solvents if your facility separates them).

• pH Check: If the solution is aqueous, verify pH.[3] If pH > 12.5, it is a D002 waste.

• Neutralization: Do not attempt to neutralize large volumes (>100 mL) in the hood. The heat of neutralization can volatilize the solvent.[2] Submit as-is.

Step-by-Step Disposal Workflow

This protocol ensures a self-validating system where errors are caught before the waste leaves the hood.[1][2]

Figure 1: Decision matrix for the safe disposal of amine-based organic intermediates.

Detailed Protocol:

• PPE Verification: Don Nitrile gloves (minimum 0.11 mm thickness) + Safety Goggles + Lab Coat.[2] If handling >100g, use a Face Shield.

• Container Selection: Select a clean, compatible container. Avoid metal containers (aluminum/zinc) as amines can corrode them and generate hydrogen gas.

• Transfer:

  • Use a dedicated funnel.[2]

  • Critical Check: Ensure the receiving container does not contain acidic residues (e.g., from a previous acid wash).

• Labeling:

  • Chemical Name: Write out the full name. Do not use abbreviations like "Amine cmpd".

  • Hazards: Check "Corrosive" and "Toxic".[4][5]

• Wipe Down: Wipe the exterior of the container with a damp paper towel to remove any drips.[2] Dispose of the towel as solid hazardous waste.

Emergency Procedures (Spill Management)

In the event of a spill during disposal:

• Minor Spill (< 50 mL):

  • Evacuate the immediate area of personnel.

  • Neutralize? No. Absorb immediately.

  • Absorb: Use a universal absorbent pads or vermiculite .[2] Do not use paper towels alone (combustible).[2]

  • Clean: Wipe area with weak acid (e.g., dilute citric acid) only after the bulk material is removed, to neutralize residue.

• Major Spill (> 50 mL or outside hood):

  • Alert: Activate the fire alarm/evacuation if fumes are overwhelming.

  • Call: Contact EHS/Emergency Response immediately.

Regulatory Compliance & References

Compliance with the Resource Conservation and Recovery Act (RCRA) is mandatory.[2] This substance often falls under "Process Waste" unless specifically listed, but must be characterized by the generator.

References:

• United States Environmental Protection Agency (EPA). Hazardous Waste Listings and Characteristics (40 CFR Part 261).[2] Retrieved from [Link]

• National Institutes of Health (NIH) - PubChem. Compound Summary: Benzylamine Derivatives Safety Data.[1][2] Retrieved from [Link][1][2]

• University of Wisconsin–Madison. Chemical Disposal Procedures: Amines and Basic Compounds.[2] Retrieved from [Link][1][2]

• Vanderbilt University Environmental Health and Safety. Laboratory Guide for Managing Chemical Waste. Retrieved from [Link][1][2]

Sources

• 1. 2-(2-(2-Methoxyethoxy)ethoxy)-N-(2-(2-(2-methoxyethoxy)ethoxy)ethyl)ethanamine | C14H31NO6 | CID 3016250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nyu.edu [nyu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]